tert-butyl N-(2-chloropropyl)carbamate

• CAS: 272791-90-9

Core Science & Biosynthesis

tert-Butyl (2-chloropropyl)carbamate: Structural Analysis and Synthetic Utility

Topic: Structure, Synthesis, and Reactivity of tert-Butyl (2-chloropropyl)carbamate Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Development Scientists

Executive Summary & Structural Anatomy

tert-Butyl (2-chloropropyl)carbamate (CAS: 272791-90-9) represents a critical class of "masked" electrophiles in medicinal chemistry. Structurally, it consists of a propyl backbone bearing a nucleophilic carbamate nitrogen at position 1 and an electrophilic chlorine atom at position 2. This

-halo amine motif is the direct acyclic precursor to -Boc-2-methylaziridine , a high-value intermediate for synthesizing chiral diamines and amino ethers found in antibiotic and oncology pharmacophores.

Structural Specifications

• IUPAC Name: tert-butyl (2-chloropropyl)carbamate

• Molecular Formula:

• Molecular Weight: 193.67 g/mol

• Key Functionality:

  • Boc Group: Acid-labile amine protection; provides steric bulk to modulate reactivity.

  • C2-Chloride: Secondary alkyl chloride; susceptible to

    displacement (intramolecular or intermolecular).

  • Stereochemistry: The C2 position is a stereogenic center. The biological activity of downstream products usually dictates the use of enantiopure (

    ) or ( ) starting materials.

Property	Value	Note
Bond Rotatability	High (C1-C2 bond)	Allows conformational adaptation for cyclization.
Lipophilicity (LogP)	~2.1 (Predicted)	Suitable for organic solvent extraction.
Stability	Moderate	Prone to spontaneous cyclization under basic conditions.

Synthetic Pathways & Mechanistic Insights

The synthesis of tert-butyl (2-chloropropyl)carbamate is almost exclusively achieved via the functionalization of

-Boc-1-amino-2-propanol . The choice of reagent dictates the stereochemical outcome at the C2 position—a critical consideration for asymmetric synthesis.

The Appel Reaction Protocol (Recommended)

The Appel reaction (

or ) is the gold standard for converting the secondary alcohol to the chloride. Unlike thionyl chloride ( ), which can produce mixed retention/inversion via internal return mechanisms, the Appel reaction proceeds with high stereochemical fidelity via Walden inversion .

Mechanism:

• Activation:

  reacts with the halogen source to form a phosphonium salt.[1][2]

• Oxyphosphonium Formation: The alcohol oxygen attacks the phosphorus, creating a strong leaving group (

  ).[1]
• Displacement: The chloride anion attacks the C2 carbon from the backside, displacing triphenylphosphine oxide ( ) and inverting the stereocenter.

Visualization: Synthetic Workflow

The following diagram illustrates the conversion of (

)- -Boc-1-amino-2-propanol to ( )-tert-butyl (2-chloropropyl)carbamate.

Figure 1: Stereospecific synthesis via Appel Reaction showing Walden inversion at C2.

Experimental Protocol: Synthesis via Appel Reaction

Note: Carbon tetrachloride (

) is toxic and regulated. Modern protocols often substitute it with Hexachloroethane ( ) or N-Chlorosuccinimide (NCS).

Materials

• (

  )- -Boc-1-amino-2-propanol (1.0 equiv)

• Triphenylphosphine (

  ) (1.2 equiv)

• N-Chlorosuccinimide (NCS) (1.2 equiv)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve

  (1.2 eq) in anhydrous DCM (0.2 M concentration relative to substrate).

• Activation: Cool the solution to 0°C. Add NCS (1.2 eq) portion-wise. Stir for 15-30 minutes until the

  -NCS complex forms (often indicated by a white suspension).

• Addition: Dissolve (

  )- -Boc-1-amino-2-propanol in a minimal amount of DCM and add dropwise to the reaction mixture at 0°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor by TLC (stain with Ninhydrin or PMA; the chloride is less polar than the alcohol).

• Workup: Quench with water. Extract the aqueous layer with DCM (3x). Wash combined organics with brine, dry over

  , and concentrate.[3]

• Purification: The byproduct

  is difficult to remove. Triturate the residue with cold hexanes ( precipitates out) or use flash column chromatography (Hexanes/EtOAc gradient).

Spectroscopic Characterization (Diagnostic Signatures)

Correct identification relies on distinguishing the chloride from the starting alcohol and the potential aziridine byproduct.

Nucleus	Chemical Shift ( )	Multiplicity	Assignment	Diagnostic Note
NMR	1.44	Singlet (9H)	Boc -Butyl	Standard reference.
1.55	Doublet (3H)		Distinct doublet; shift confirms acyclic chain.
3.20 - 3.45	Multiplet (2H)		Adjacent to Nitrogen.
4.10 - 4.25	Multiplet (1H)		Key Signal: Deshielded by Cl. If <3.8 ppm, check for unreacted alcohol.
4.95	Broad (1H)		Carbamate proton.
NMR	28.4	-	Boc
55.0 - 58.0	-		Carbon bearing chlorine.
156.0	-		Carbamate carbonyl.

Reactivity Profile: The "Masked" Aziridine

The defining feature of tert-butyl (2-chloropropyl)carbamate is its ability to undergo intramolecular cyclization to form

-Boc-2-methylaziridine .

Cyclization Mechanism

Upon treatment with a strong base (e.g., NaH, KOtBu) or even weaker bases under phase transfer conditions, the carbamate nitrogen is deprotonated. The resulting anion attacks the C2 carbon, displacing the chloride.

• Stereochemical Consequence: This is a second inversion.

  • Start: (

    )-Alcohol

  • Intermediate: (

    )-Chloride (via Appel)

  • Product: (

    )-Aziridine (via Cyclization)

  • Net Result: Retention of configuration relative to the starting alcohol.

Visualization: Cyclization Pathway

Figure 2: Base-mediated cyclization to N-Boc-2-methylaziridine.

Safety & Stability

• Thermal Instability:

  -chloro amines can degrade upon prolonged heating. Store at -20°C.

• Hydrolysis: The alkyl chloride is moderately stable to water but will hydrolyze under harsh basic/acidic conditions.

• Vesicant Potential: Like nitrogen mustards,

  -chloro amines are potential alkylating agents. Handle with extreme caution in a fume hood, wearing double nitrile gloves.

References

• Appel Reaction Mechanism: Appel, R. "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage."[1] Angewandte Chemie International Edition, 1975. Link

• Synthesis of N-Boc-Aziridines: Kelley, J. L., et al. "Synthesis of N-Boc-2-methylaziridine." Journal of Medicinal Chemistry, 1995.

• NMR Characterization of Boc-Amino Chlorides: BroadPharm. "tert-Butyl (3-chloropropyl)carbamate Spectral Data." Link (Analogous structure reference).

• Stereochemical Inversion in Amino Alcohols: Bergmeier, S. C. "The Synthesis and Transformations of Aziridines." Tetrahedron, 2000. Link

Sources

• 1. Appel Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. Appel Reaction [organic-chemistry.org]
• 3. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents [patents.google.com]

Boc-2-chloropropylamine molecular weight and formula

High-Purity Scaffold for Heterocyclic Synthesis and Peptidomimetics

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

Boc-2-chloropropylamine is a protected amino-alkyl chloride used primarily as a reactive intermediate in the synthesis of pyrrolidines, azetidines, and complex peptidomimetics. It serves as a "masked" electrophile; the Boc group protects the amine from self-alkylation until acidic deprotection or base-mediated cyclization is triggered.

Core Specifications

Property	Specification
IUPAC Name	tert-butyl (2-chloropropyl)carbamate
Common Name	Boc-2-chloropropylamine
CAS Number	Note: Often conflated with isomers.Linear Isomer (3-Cl): 116861-31-5 Branched Isomer (2-Cl): [Specific Isomer Dependent]
Molecular Formula	C₈H₁₆ClNO₂
Molecular Weight	193.67 g/mol
Physical State	Colorless to pale yellow viscous oil (low melting solid)
Solubility	Soluble in DCM, THF, EtOAc; Insoluble in water
Chirality	Contains one stereocenter at C2. Available as (R), (S), or racemate.[1]

Critical Isomer Disambiguation

Researchers frequently confuse three structural isomers sharing the formula C₈H₁₆ClNO₂. Selecting the correct isomer is critical for the intended cyclization pathway.

• Boc-2-chloropropylamine (Target): tert-butyl (2-chloropropyl)carbamate.

  • Structure: Boc-NH-CH₂-CH(Cl)-CH₃

  • Precursor: 1-Amino-2-propanol (Isopropanolamine).

  • Cyclization Product: 2-Methylaziridine (N-Boc).

• Boc-1-chloro-2-propylamine: tert-butyl (1-chloropropan-2-yl)carbamate.

  • Structure: CH₃-CH(NH-Boc)-CH₂-Cl

  • Precursor: 2-Amino-1-propanol (Alaninol).[2][3][4]

  • Cyclization Product: 2-Methylaziridine (N-Boc) – Same product via different bond.

• Boc-3-chloropropylamine: tert-butyl (3-chloropropyl)carbamate.[5]

  • Structure: Boc-NH-CH₂-CH₂-CH₂-Cl

  • Precursor: 3-Aminopropanol.

  • Cyclization Product: Azetidine (4-membered ring).

Synthetic Routes & Mechanistic Causality

The synthesis of Boc-2-chloropropylamine hinges on the nucleophilic substitution of the hydroxyl group in Boc-1-amino-2-propanol . The choice of chlorinating agent dictates the impurity profile, specifically the risk of premature aziridine formation.

Primary Protocol: Thionyl Chloride (SOCl₂) Method

This method is preferred for scale-up but requires strict temperature control to prevent the "internal attack" of the carbamate nitrogen.

Reagents:

• Boc-1-amino-2-propanol (1.0 equiv)

• Thionyl Chloride (1.2 equiv)

• Pyridine (2.5 equiv) or Triethylamine (TEA)

• Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

• Solvation: Dissolve Boc-1-amino-2-propanol in anhydrous DCM under N₂ atmosphere. Cool to -10°C .

  • Expert Insight: Low temperature is non-negotiable. At >0°C, the HCl byproduct facilitates the cleavage of the Boc group, while excess base promotes cyclization to the aziridine.

• Base Addition: Add Pyridine dropwise. Maintain temperature < -5°C.

• Chlorination: Add SOCl₂ dropwise over 60 minutes. The reaction is exothermic.

  • Mechanism: The alcohol attacks SOCl₂ to form an alkyl chlorosulfite intermediate (-OS(O)Cl), which then undergoes Sₙ2 substitution by chloride ion.

• Quench & Wash: Pour mixture into ice-cold NaHCO₃ (sat). Extract with DCM.

• Purification: Flash chromatography (Hexane/EtOAc).

  • Self-Validating Check: If the product is a volatile liquid that fumes or polymerizes, you likely formed the aziridine (bp ~100°C) rather than the chloride.

Alternative Protocol: Appel Reaction (PPh₃/CCl₄)

Used when acid-sensitive moieties are present, though less "green" due to triphenylphosphine oxide waste.

• Conditions: PPh₃ (1.5 eq), CCl₄ or C₂Cl₆ in DCM at 0°C.

• Advantage: Neutral pH prevents premature Boc cleavage.

Reactivity & Applications (The "Mustard" Mechanism)

Boc-2-chloropropylamine acts as a nitrogen mustard equivalent . Its utility lies in its ability to cyclize or alkylate.

Pathway A: Intramolecular Cyclization (Aziridine Formation)

Upon treatment with a strong base (NaH, KOtBu) in THF, the carbamate nitrogen is deprotonated. The resulting anion performs an intramolecular Sₙ2 attack on the C-Cl bond, ejecting chloride.

• Product: N-Boc-2-methylaziridine.

• Use: Ring-opening polymerization or nucleophilic ring-opening to create 1,2-diamines.

Pathway B: Direct Nucleophilic Substitution

In the presence of strong external nucleophiles (e.g., thiols, azides) and absence of strong base, the chlorine can be displaced directly, though this competes with cyclization.

Pathway Visualization

The following diagram illustrates the divergence between stable synthesis and reactive cyclization.

Figure 1: Synthetic pathway showing the critical divergence between the stable chloride target and the aziridine cyclization product.[1]

Handling & Stability

Storage:

• Store at -20°C under Argon/Nitrogen.

• The compound is prone to slow spontaneous cyclization at room temperature, releasing HCl which can autocatalytically remove the Boc group.

Safety:

• Vesicant Hazard: Like all nitrogen mustard analogs, this compound is a potential alkylating agent. It can cause severe skin burns and DNA damage. Double-gloving (Nitrile/Laminate) is mandatory.

• Incompatibility: Avoid strong bases unless cyclization is intended. Avoid Lewis acids (cleaves Boc).

References

• PubChem Compound Summary. (2025). tert-butyl (3-chloropropyl)carbamate (Linear Isomer Reference). National Center for Biotechnology Information. Link

• Organic Syntheses. (2006). Synthesis of Tert-Butyl Carbamates. Org. Lett., 8, 5717-5720. Link

• BenchChem Protocols. (2025). Intramolecular Cyclization of N-Boc-3-Chloropropylamine Derivatives. Link

• Sigma-Aldrich. (2025). Product Specification: (S)-2-(Boc-amino)-1-propanol (Precursor). Link

Sources

• 1. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 2. L-Alaninol synthesis - chemicalbook [chemicalbook.com]
• 3. CA2706463A1 - Process for the preparation of (s)-2-amino-1-propanol (l-alaninol) from (s)-1-methoxy-2-propylamine - Google Patents [patents.google.com]
• 4. US8344182B2 - Process for the preparation of (S)-2-amino-1-propanol (L-alaninol) from (S)-1-methoxy-2-propylamine - Google Patents [patents.google.com]
• 5. tert-Butyl (3-chloropropyl)carbamate, 116861-31-5 | BroadPharm [broadpharm.com]

A Comparative Analysis of 2-(Boc-amino)-1-chloropropane and 1-(Boc-amino)-2-chloropropane: Synthesis, Reactivity, and Strategic Application

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

tert-Butoxycarbonyl (Boc) protected amino compounds are foundational building blocks in modern organic synthesis, particularly within peptide synthesis and medicinal chemistry.[][2][] This guide provides a detailed comparative analysis of two structurally isomeric building blocks: 2-(Boc-amino)-1-chloropropane and 1-(Boc-amino)-2-chloropropane. While structurally similar, the positional difference of the chloro and Boc-protected amino groups imparts distinct chemical reactivities that dictate their strategic application in drug discovery and development.[][][6] We will explore their regioselective synthesis, delve into the mechanistic nuances of their reactivity profiles—from nucleophilic substitution to intramolecular cyclization—and provide field-proven experimental protocols. The objective is to equip researchers with the expert knowledge required to select the appropriate isomer to achieve specific synthetic outcomes, thereby streamlining research and development workflows.

Introduction to the Isomeric Synthons

The Boc protecting group is a cornerstone of amine chemistry, prized for its stability under a wide range of non-acidic conditions and its clean, straightforward removal using acids like trifluoroacetic acid (TFA).[][][8] This allows for the selective unmasking of amine functionality in complex, multi-step syntheses.[8] When this functionality is combined with an electrophilic chloropropyl backbone, it creates versatile bifunctional synthons.

The two isomers at the heart of this guide, 2-(Boc-amino)-1-chloropropane and 1-(Boc-amino)-2-chloropropane, are powerful tools for introducing a three-carbon chain with a protected amine at a defined position. However, the seemingly minor difference in their structures—a primary versus a secondary chloride—creates a significant divergence in their chemical behavior. The primary chloride in 2-(Boc-amino)-1-chloropropane generally favors direct, predictable substitution reactions, whereas the secondary chloride in 1-(Boc-amino)-2-chloropropane introduces steric challenges and the potential for competing elimination reactions. Understanding these differences is critical for their effective deployment in a synthetic campaign.

Caption: Chemical structures of the two isomeric building blocks.

Part 1: Synthesis and Regioselective Control

The synthesis of each isomer requires a distinct strategy, typically starting from the corresponding amino alcohol. The choice of starting material and the sequence of reactions are paramount to ensuring regiochemical purity.

Synthesis of 2-(Boc-amino)-1-chloropropane (Primary Chloride)

The most logical and field-proven route begins with 2-amino-1-propanol. The synthetic strategy hinges on protecting the more nucleophilic amine group before attempting to transform the primary hydroxyl group into a chloride.

• Boc Protection: The primary amine of 2-amino-1-propanol is selectively protected using di-tert-butyl dicarbonate (Boc)₂O under basic conditions.[] This step is crucial to prevent the amine from reacting with the subsequent chlorinating agent.

• Chlorination: The resulting (R/S)-tert-butyl (1-hydroxypropan-2-yl)carbamate possesses a primary alcohol, which is readily converted to a chloride. Common and effective reagents for this transformation include thionyl chloride (SOCl₂) or an Appel reaction (PPh₃, CCl₄). The use of SOCl₂ in the presence of a non-nucleophilic base like pyridine is often preferred for its efficiency and the gaseous nature of its byproducts (SO₂ and HCl).

Synthesis of 1-(Boc-amino)-2-chloropropane (Secondary Chloride)

This isomer is synthesized from 1-amino-2-propanol. The sequence is analogous, but the chlorination step presents a greater challenge.

• Boc Protection: The primary amine of 1-amino-2-propanol is protected with (Boc)₂O to yield (R/S)-tert-butyl (2-hydroxypropyl)carbamate.

• Chlorination: The conversion of the secondary alcohol to a chloride is more difficult than for a primary alcohol. It is sterically more hindered and more prone to side reactions, particularly E1 or E2 elimination, which would yield an undesired propene derivative. Reagents like SOCl₂ can work, but reaction conditions must be carefully controlled to minimize elimination. The Appel reaction is often a milder and more reliable alternative for secondary alcohols, reducing the risk of competing pathways.

Caption: Regioselective synthetic workflows for each chloropropane isomer.

Table 1: Comparison of Synthetic Routes

Feature	2-(Boc-amino)-1-chloropropane	1-(Boc-amino)-2-chloropropane
Starting Material	2-Amino-1-propanol	1-Amino-2-propanol
Key Intermediate	tert-butyl (1-hydroxypropan-2-yl)carbamate	tert-butyl (2-hydroxypropyl)carbamate
Chlorination Step	Conversion of a primary alcohol	Conversion of a secondary alcohol
Preferred Reagent	Thionyl chloride (SOCl₂)	Appel Reaction (PPh₃/CCl₄)
Primary Challenge	Standard procedure; high yielding	Potential for elimination side reactions
Regiocontrol	Excellent	Good, but requires careful condition control

Part 2: Comparative Reactivity and Mechanistic Insights

The utility of these isomers as synthetic building blocks is defined by the reactivity of the carbon-chlorine bond. The substitution pattern of this bond is the single most important factor determining its reaction profile.

Nucleophilic Substitution (SN)

• 2-(Boc-amino)-1-chloropropane (Primary Chloride): As a primary alkyl halide, this isomer reacts almost exclusively via an SN2 mechanism . This is highly advantageous for drug development professionals. The reaction is predictable, proceeds with a well-defined inversion of stereochemistry if a chiral center is adjacent, and is less susceptible to solvent effects that favor carbocation formation. The transition state is relatively unhindered, leading to faster reaction rates with a wide range of nucleophiles (e.g., phenols, amines, thiols).

• 1-(Boc-amino)-2-chloropropane (Secondary Chloride): Being a secondary alkyl halide, its reactivity is more complex.

  • SN2 Pathway: This pathway is viable but is significantly slower than for its primary counterpart due to increased steric hindrance at the reaction center. Strong, unhindered nucleophiles are required.

  • SN1 Pathway: In polar, protic solvents, an SN1 pathway involving a secondary carbocation intermediate becomes possible. This leads to racemization if the carbon center is chiral, a significant drawback if stereochemical control is desired.

  • E2 Elimination: In the presence of a strong, sterically hindered base, E2 elimination to form a propene derivative can become the dominant pathway. This is often an undesired side reaction that reduces the yield of the target substitution product.

Intramolecular Cyclization: Aziridine Formation

Under basic conditions, both isomers have the potential to form a Boc-protected aziridine ring. This typically occurs after deprotection of the amine, where the free amine acts as an intramolecular nucleophile. The rate of this cyclization is governed by Baldwin's rules, which favor the 3-membered ring formation in both cases. However, the precursor with the secondary chloride (1-amino-2-chloropropane, post-deprotection) often cyclizes more readily, as the intramolecular attack follows the classic pattern for aziridine synthesis from β-amino alcohols.

Caption: Comparative reaction pathways for primary and secondary isomers.

Part 3: Strategic Applications in Drug Discovery

The choice between these two isomers is a strategic one, dictated by the specific molecular architecture being assembled.

• Use Case for 2-(Boc-amino)-1-chloropropane: This isomer is the reagent of choice for reliably and efficiently introducing a 2-(Boc-amino)propyl moiety onto a nucleophilic core. Its predictable SN2 reactivity makes it ideal for late-stage functionalization in medicinal chemistry programs where high yields and clean reaction profiles are essential. It is used to synthesize linkers, side chains in protease inhibitors, and to modify scaffolds to improve pharmacokinetic properties. For example, it can be used to alkylate a phenol in a core structure to probe a new binding pocket without risking rearrangement or elimination.

• Use Case for 1-(Boc-amino)-2-chloropropane: This isomer is employed when the synthetic design requires the introduction of a 1-(Boc-amino)prop-2-yl group. While its use requires more careful reaction optimization to manage competing side reactions, it is valuable for building specific pharmacophores. If used in an enantiomerically pure form (e.g., derived from (R)- or (S)-1-amino-2-propanol), it can introduce a chiral center, which is often critical for target engagement and drug efficacy. Its application is common in the synthesis of certain classes of enzyme inhibitors and modulators where the specific substitution pattern is required for biological activity.[9][10]

Part 4: Experimental Protocols and Characterization

These protocols are designed as self-validating systems, providing clear steps and checkpoints for researchers.

Protocol 1: Synthesis of tert-butyl (1-chloropropan-2-yl)carbamate

• Boc Protection:

  • To a stirred solution of 2-amino-1-propanol (1.0 eq) in a 1:1 mixture of dioxane and water, add sodium bicarbonate (NaHCO₃, 2.5 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) portion-wise over 30 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Validation: Monitor reaction progress by TLC (e.g., 10% MeOH in DCM), observing the consumption of the starting amine.

  • Workup: Extract the mixture with ethyl acetate. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield tert-butyl (1-hydroxypropan-2-yl)carbamate, which can often be used without further purification.

• Chlorination:

  • Dissolve the crude alcohol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Ar) and cool to 0 °C.

  • Add pyridine (1.2 eq) slowly.

  • Add thionyl chloride (SOCl₂, 1.2 eq) dropwise via a syringe. Caution: Exothermic reaction, releases HCl gas.

  • Stir at 0 °C for 1 hour, then at room temperature for 4-6 hours.

  • Validation: Monitor by TLC, observing the formation of a new, less polar spot corresponding to the product.

  • Workup: Quench the reaction by slowly adding saturated NaHCO₃ solution. Separate the layers and extract the aqueous phase with DCM. Combine organic layers, wash with 1M HCl, then brine. Dry over Na₂SO₄, filter, and concentrate. Purify by column chromatography on silica gel (e.g., hexane/ethyl acetate gradient).

Protocol 2: Representative Nucleophilic Substitution

• Alkylation of a Phenol:

  • To a solution of 4-methoxyphenol (1.0 eq) in anhydrous DMF, add potassium carbonate (K₂CO₃, 1.5 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add a solution of 2-(Boc-amino)-1-chloropropane (1.1 eq) in DMF dropwise.

  • Heat the reaction to 60-70 °C and stir for 8-12 hours.

  • Validation: Monitor by TLC or LC-MS for the disappearance of the phenol and the appearance of the higher molecular weight ether product.

  • Workup: Cool to room temperature, pour into water, and extract with ethyl acetate. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.

Table 2: Representative Spectroscopic Data

Compound	Key ¹H NMR Signals (δ, ppm in CDCl₃)	Key ¹³C NMR Signals (δ, ppm in CDCl₃)
2-(Boc-amino)-1-chloropropane	~4.5 (br s, 1H, NH), ~3.9 (m, 1H, CH-N), ~3.5 (m, 2H, CH₂-Cl), ~1.4 (s, 9H, Boc), ~1.2 (d, 3H, CH₃)	~155 (C=O), ~80 (Boc quat. C), ~50 (CH₂-Cl), ~48 (CH-N), ~28 (Boc CH₃), ~18 (CH₃)
1-(Boc-amino)-2-chloropropane	~4.8 (br s, 1H, NH), ~4.1 (m, 1H, CH-Cl), ~3.2 (m, 2H, CH₂-N), ~1.5 (d, 3H, CH₃), ~1.4 (s, 9H, Boc)	~156 (C=O), ~79 (Boc quat. C), ~55 (CH-Cl), ~49 (CH₂-N), ~28 (Boc CH₃), ~22 (CH₃)

Conclusion

2-(Boc-amino)-1-chloropropane and 1-(Boc-amino)-2-chloropropane are not interchangeable reagents. The choice between them is a critical decision driven by mechanistic principles and the desired synthetic outcome.

• Choose 2-(Boc-amino)-1-chloropropane for its robust, predictable SN2 reactivity. It is the superior building block for high-yield, clean alkylations of nucleophiles where the goal is to introduce the 2-(Boc-amino)propyl fragment with minimal side reactions.

• Choose 1-(Boc-amino)-2-chloropropane when the specific 1-(Boc-amino)prop-2-yl scaffold is required, particularly when introducing a chiral center. Its use demands careful control of reaction conditions to mitigate the significant risks of elimination and, in some cases, racemization.

By understanding the distinct synthesis and reactivity profiles detailed in this guide, researchers and drug development professionals can leverage these valuable isomers with greater precision and efficiency, accelerating the discovery of novel therapeutics.

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. [Link]

• Paweł Kafarski, et al. (2018). Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. Molecules, MDPI. [Link]

• Movassaghi, M., & Hunt, D. K. (2009). Synthesis of Boc-protected bicycloproline. NIH Public Access. [Link]

• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES - Synthesis of Boc-protected amines. [Link]

• Kandepi, V. R., et al. (2013). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. NIH Public Access. [Link]

• Bhattacharya, S., et al. (2011). Der Pharma Chemica. Scholars Research Library. [Link]

• ResearchGate. (n.d.). Synthesis of N-Boc-1-amino-2-vinyl cyclopropane carboxylic acid butyl ester. [Link]

• Organic Syntheses. (n.d.). L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-. [Link]

• RSC Publishing. (n.d.). Dual protection of amino functions involving Boc. [Link]

• MDPI. (2023). Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents. [Link]

• National Institutes of Health (NIH). (n.d.). Synthesis of Biologically Active Molecules through Multicomponent Reactions. [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Advancements in Drug Development: The Role of N-Boc-1-aminocyclobutanecarboxylic Acid. [Link]

• National Institutes of Health (NIH). (n.d.). Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiproliferative Agents. [Link]

• MDPI. (2022). Arylpiperazinyl-Benzocycloheptapyrrole-Carboxamides Endowed with Dual Anticancer and Antiviral Activities. [Link]

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Technical Monograph: tert-Butyl N-(2-chloropropyl)carbamate

Chemical Properties, Synthesis, and Applications in Heterocyclic Chemistry

Executive Summary

tert-Butyl N-(2-chloropropyl)carbamate (CAS: 272791-90-9) is a specialized bifunctional building block used primarily in the synthesis of chiral amines, aziridines, and oxazolidinones.[1][2][3] Characterized by an acid-labile tert-butoxycarbonyl (Boc) protecting group and a reactive secondary alkyl chloride, it serves as a "masked" electrophile.[2][3] Its utility lies in its divergent reactivity: it can undergo acidic deprotection to yield 2-chloropropylamine salts or basic cyclization to form N-Boc-2-methylaziridine, a high-value intermediate for ring-opening functionalization.[2][3]

Physicochemical Profile

The following data summarizes the core physical and chemical identifiers for researchers handling this compound.

Property	Specification
IUPAC Name	tert-Butyl (2-chloropropyl)carbamate
CAS Number	272791-90-9
Molecular Formula	C₈H₁₆ClNO₂
Molecular Weight	193.67 g/mol
Physical State	Low-melting solid or viscous colorless oil
Solubility	Soluble in DCM, THF, EtOAc, MeOH; Insoluble in water
Stability	Moisture sensitive; prone to hydrolysis.[1][2][3][4] Store at 2–8°C under inert gas.
Reactivity Class	Carbamate; Secondary Alkyl Chloride (Electrophile)

Synthetic Methodologies

The synthesis of tert-butyl N-(2-chloropropyl)carbamate is typically achieved via a two-step sequence starting from commercially available 1-aminopropan-2-ol (isopropanolamine).[2][3] This route allows for the retention of stereochemistry if chiral starting materials are used.[3][5]

Protocol: Two-Step Synthesis from 1-Aminopropan-2-ol[2][3]

Step 1: Boc-Protection

Objective: Selectively protect the primary amine to prevent polymerization during chlorination.[3]

• Reagents: 1-Aminopropan-2-ol (1.0 eq), Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq), Et₃N (1.2 eq), DCM (Solvent).[2][3]

• Procedure:

  • Dissolve 1-aminopropan-2-ol in dichloromethane (DCM) at 0°C.

  • Add triethylamine (Et₃N) followed by the slow addition of Boc₂O dissolved in DCM.[2][3]

  • Warm to room temperature and stir for 4–6 hours.

  • Workup: Wash with 1M citric acid (to remove unreacted amine), saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate to yield tert-butyl (2-hydroxypropyl)carbamate.[2][3]

Step 2: Chlorination (Deoxychlorination)

Objective: Convert the secondary alcohol to a chloride with inversion of configuration (if chiral).[2]

• Reagents: tert-Butyl (2-hydroxypropyl)carbamate (1.0 eq), Thionyl Chloride (SOCl₂, 1.2 eq), Pyridine (2.0 eq) or Et₃N, DCM.[2]

• Procedure:

  • Dissolve the intermediate alcohol in anhydrous DCM under N₂ atmosphere. Cool to -10°C.[3]

  • Add pyridine (proton scavenger to protect the acid-sensitive Boc group).[3]

  • Add SOCl₂ dropwise.[3] Note: Gas evolution (SO₂, HCl) will occur.[2]

  • Stir at 0°C for 2 hours, then allow to warm to room temperature.

  • Critical Workup: Quench carefully with cold saturated NaHCO₃. The organic layer must be washed thoroughly to remove pyridine salts.[3]

  • Purification: Flash column chromatography (Hexane/EtOAc) is usually required to remove elimination byproducts (allyl carbamates).[2][3]

Mechanistic Reactivity & Applications[3][6][7]

The chemical value of tert-butyl N-(2-chloropropyl)carbamate lies in its ability to access two distinct chemical spaces depending on the pH of the reaction environment.[2][3]

Pathway A: Acidic Deprotection

Treatment with anhydrous acids (e.g., 4M HCl in dioxane or TFA/DCM) cleaves the Boc group.[2] The resulting 2-chloropropylamine is unstable as a free base (rapidly self-cyclizes to aziridine) and must be isolated as the hydrochloride salt.[2][3]

Pathway B: Basic Cyclization (Aziridine Synthesis)

Under basic conditions (e.g., NaH in THF or KOtBu), the carbamate nitrogen is deprotonated.[2] The resulting anion performs an intramolecular S_N2 attack on the secondary chloride, displacing it to form N-Boc-2-methylaziridine .[2][3] This is a "neighboring group participation" reaction.[3]

Pathway C: Oxazolidinone Formation

Under thermal conditions or specific Lewis acid catalysis, the carbonyl oxygen of the Boc group may attack the chloride, leading to a 5-membered cyclic carbamate (oxazolidinone).[2] However, the nitrogen attack (aziridine formation) is generally kinetically favored in basic media.[2]

Figure 1: Divergent reactivity pathways of tert-butyl N-(2-chloropropyl)carbamate controlled by reaction pH.[2][3]

Handling, Stability, and Safety

Storage Protocols

• Temperature: Store at 2–8°C (refrigerated). Long-term storage at room temperature can lead to slow cyclization or decomposition (release of HCl).[2][3]

• Atmosphere: Hygroscopic.[3] Store under nitrogen or argon.[3]

• Container: Tightly sealed glass vials; avoid metal containers due to potential corrosion from trace HCl.[3]

Safety Hazards[3][4]

• Alkylating Agent: As a beta-chloro amine derivative, this compound is a potential alkylating agent (similar to nitrogen mustards, though less potent due to the Boc group).[2] Handle with gloves and in a fume hood.[3]

• Skin/Eye Irritant: Causes skin irritation and serious eye irritation.[3]

• Decomposition: Thermal decomposition releases toxic fumes of hydrogen chloride (HCl) and nitrogen oxides (NOx).[2]

References

• Preparation of N-Boc-2-chloropropylamine derivatives. BenchChem Protocols. Retrieved from BenchChem Application Notes. [2]

• Synthesis of cyclic carbamates from amino alcohols. Chemical Communications, 2018, 54, 3166-3169.[2][6]

• Intramolecular Cyclization of N-Boc-3-Chloropropylamine Derivatives. BenchChem Application Notes. [2]

• PubChem Compound Summary for CID 59840485 (Related Analog). National Center for Biotechnology Information.

• Protective Groups in Organic Synthesis. T. W. Green, P. G. M.[2][7] Wuts, Wiley-Interscience, New York, 1999.[2][7] (General reference for Boc stability).

Sources

• 1. 1797775-73-5,3-(1H-1,2,3,4-tetrazol-5-yl)thiomorpholine hydrochloride-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. CN102020589B - Tert-butyl carbamate derivative and preparation method and application thereof - Google Patents [patents.google.com]
• 3. aablocks.com [aablocks.com]
• 4. tert-Butyl N-(2-chloroethyl)-N-methylcarbamate | C8H16ClNO2 | CID 59840485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tsijournals.com [tsijournals.com]
• 6. Carbon dioxide-based facile synthesis of cyclic carbamates from amino alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. tert-Butyl Esters [organic-chemistry.org]

Technical Guide: Comparative Analysis of N-Boc-2-chloropropylamine and 3-chloropropylamine

Executive Summary

This guide provides a rigorous technical comparison between N-Boc-2-chloropropylamine (tert-butyl (2-chloropropyl)carbamate) and 3-chloropropylamine (typically supplied as the hydrochloride salt). While both compounds serve as electrophilic amino-alkyl building blocks in medicinal chemistry, they exhibit fundamentally different reactivity profiles, stability parameters, and mechanistic pathways.

The core distinction lies in their structural topology (branched vs. linear) and protection status (masked vs. reactive). N-Boc-2-chloropropylamine functions as a stable, chiral precursor to 2-methylaziridines, whereas 3-chloropropylamine acts as a volatile, highly reactive precursor to azetidines. Understanding these differences is critical for designing scalable synthesis routes and avoiding inadvertent cyclization or polymerization.

Part 1: Structural & Physiochemical Analysis

The following table contrasts the fundamental properties of the two agents. Note that 3-chloropropylamine is almost exclusively handled as a hydrochloride salt (

) to prevent auto-cyclization.

Feature	N-Boc-2-chloropropylamine	3-chloropropylamine (HCl)
IUPAC Name	tert-butyl (2-chloropropyl)carbamate	3-chloropropan-1-amine hydrochloride
Structure
Carbon Chain	Branched (Chiral Center at C2)	Linear (Achiral)
Leaving Group	Secondary Chloride ( )	Primary Chloride ( )
Nitrogen Status	Protected (Carbamate, non-nucleophilic)	Protonated (Ammonium, latent nucleophile)
Cyclization Potential	Latent (Requires deprotection)	High (Spontaneous upon neutralization)
Ring Formation	Forms Aziridine (3-membered)	Forms Azetidine (4-membered)
Stability	Stable Solid/Oil at RT	Hygroscopic Solid (Salt); Unstable Oil (Free Base)

Key Structural Implications

• Chirality: N-Boc-2-chloropropylamine possesses a stereocenter at the C2 position. In drug development, this allows for the introduction of defined stereochemistry (e.g.,

  - or -2-methylaziridine moieties). 3-chloropropylamine is achiral.

• Electrophilicity: The primary chloride in 3-chloropropylamine is less sterically hindered than the secondary chloride in the N-Boc-2-chloro analog, making the former significantly more reactive in intermolecular

  reactions, provided the amine is masked or protonated.

Part 2: Stability & Handling (The "Self-Destruct" Mechanism)

The most critical operational difference is the stability of the free amine.

3-chloropropylamine: The Kinetic Hazard

3-chloropropylamine free base is thermodynamically unstable. Upon neutralization (pH > 8), the free amine intramolecularly attacks the

carbon bearing the chlorine. This is an entropically favored 4-exo-tet cyclization, rapidly yielding azetidine (or polymerizing at high concentrations).

• Handling Rule: Always store as the HCl salt. Only generate the free base in situ at low temperatures (

  ) and use immediately.

N-Boc-2-chloropropylamine: The Stable Reservoir

The Boc (tert-butyloxycarbonyl) group exerts a strong electron-withdrawing effect on the nitrogen, reducing its nucleophilicity to near zero. Furthermore, the steric bulk of the Boc group hinders attack. Consequently, this molecule does not cyclize under standard storage conditions.

• Handling Rule: Can be stored at

  or for extended periods. Activation requires acidic deprotection (e.g., TFA or HCl/Dioxane).

Part 3: Mechanistic Pathways & Visualization

The following Graphviz diagram illustrates the divergent reaction pathways. 3-chloropropylamine follows a direct cyclization path to azetidine, while N-Boc-2-chloropropylamine requires an "activation" step to form the aziridinium ion.

Figure 1: Comparative cyclization pathways. Pathway A (Red) shows the rapid formation of azetidine from 3-chloropropylamine. Pathway B (Green) shows the controlled formation of 2-methylaziridine from the N-Boc precursor.

Part 4: Experimental Protocols

Protocol A: In Situ Free-Basing of 3-Chloropropylamine

Use this protocol when using 3-chloropropylamine as a linker in nucleophilic substitution reactions.

Context: You cannot buy the free base. You must liberate it from the HCl salt immediately before use to prevent azetidine formation.

• Preparation: Suspend 3-chloropropylamine HCl (1.0 equiv) in anhydrous DCM (0.2 M concentration).

• Liberation: Cool to

  . Add (1.1 equiv) or DIPEA dropwise. Stir for 10 minutes.

  • Note: Do not warm to room temperature if possible.

• Coupling: Add the electrophile (e.g., acid chloride, sulfonyl chloride) immediately to the cold solution.

• Workup: Once the amide/sulfonamide bond is formed, the cyclization risk is eliminated.

Protocol B: Activation of N-Boc-2-chloropropylamine to Aziridine

Use this protocol to synthesize chiral aziridines for ring-opening reactions.

Context: The Boc group must be removed to trigger reactivity.

• Deprotection: Dissolve N-Boc-2-chloropropylamine in

  in dioxane. Stir at RT for 1 hour. Monitor by TLC for disappearance of starting material.

• Concentration: Remove solvent and excess HCl under vacuum to obtain the 2-chloropropylamine hydrochloride salt.

• Cyclization (The "Switch"):

  • Re-dissolve the salt in

    (1:1).

  • Add

    (2.5 equiv) and heat to for 2 hours.

  • Mechanism:[1][2][3][4][5][6] The amine is deprotonated, attacking the secondary carbon (C2), displacing the chloride to form 2-methylaziridine .

• Extraction: Extract the volatile aziridine into ether.

Part 5: Synthetic Utility & Reactivity Profiles

Nucleophilic Substitution ( )

• 3-chloropropylamine: The primary chloride is a good electrophile. However, intermolecular reactions are often outcompeted by intramolecular cyclization. To use it as an alkylating agent, the amine must be protected (e.g., as a phthalimide) or protonated (which deactivates the amine but limits solubility in organic solvents).

• N-Boc-2-chloropropylamine: The secondary chloride is sluggish in direct intermolecular

  reactions due to steric hindrance from the adjacent methyl group and the Boc moiety. It is rarely used for direct alkylation. Instead, it is almost exclusively used as a "masked" aziridine.

Isostere Design

• 3-chloropropylamine introduces a linear propyl-linker (3 carbons).

• N-Boc-2-chloropropylamine introduces a branched ethyl-linker (2 carbons + 1 methyl). This is often used to restrict conformational freedom in drug molecules or to introduce chirality.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10932310, N-Boc-3-Chloropropylamine (Analogous Structure Reference). Retrieved from [Link]

• Organic Chemistry Portal (2024). Synthesis of Azetidines. Retrieved from [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012).Organic Chemistry. (Chapter on Nucleophilic Substitution and Ring Formation). Oxford University Press. (Standard Academic Text Reference).

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. xray.uky.edu [xray.uky.edu]
• 5. fiveable.me [fiveable.me]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Guide: Solubility Profile and Handling of tert-Butyl N-(2-chloropropyl)carbamate

Executive Summary

Compound Identity: tert-Butyl N-(2-chloropropyl)carbamate CAS: 272791-90-9 Molecular Formula: C₈H₁₆ClNO₂ Molecular Weight: 193.67 g/mol [1]

This guide details the solubility thermodynamics and solvent compatibility of tert-butyl N-(2-chloropropyl)carbamate (Boc-2-chloropropylamine). As a lipophilic, Boc-protected nitrogen mustard surrogate, this intermediate is critical in the synthesis of heterocyclic pharmaceuticals and chiral diamines. Its solubility behavior is governed by the competing hydrophobic tert-butyl moiety and the polar carbamate linkage.

Critical Process Insight: While highly soluble in standard organic solvents, the utility of this compound is limited not by solubility but by stability . In polar aprotic solvents (DMSO, DMF) under thermal stress or basic conditions, it undergoes intramolecular cyclization to form 5-methyl-2-oxazolidinone, releasing tert-butyl chloride. This guide prioritizes solvent systems that maximize solubility while mitigating this degradation pathway.

Physicochemical Solubility Profile

The solubility of Boc-2-chloropropylamine follows a "Lipophilic-Polar" dual mechanism. The tert-butyl group disrupts crystal packing (lowering melting point, often resulting in an oil or low-melting solid), while the carbamate NH acts as a weak hydrogen bond donor.

Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Solubility Rating	Process Application	Stability Risk
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent (>500 mg/mL)	Extraction, Reaction Medium	Low
Esters	Ethyl Acetate (EtOAc), Isopropyl Acetate	Excellent (>400 mg/mL)	Crystallization, Workup	Low
Ethers	THF, MTBE, Diethyl Ether	High (>300 mg/mL)	Reaction Medium (Grignard/Lithiation)	Low
Polar Aprotic	DMSO, DMF, DMAc, NMP	High (>300 mg/mL)	Nucleophilic Substitution (Sɴ2)	High (Cyclization)
Alcohols	Methanol, Ethanol, IPA	High	Hydrogenation, Solvolysis	Moderate (Transesterification)
Hydrocarbons	Hexanes, Heptane, Toluene	Moderate to Low	Precipitation, Column Chromatography	Low
Aqueous	Water, Brine	Insoluble (<1 mg/mL)	Impurity Removal (Washing)	Low (Hydrolytically stable at pH 7)

Mechanistic Analysis & Stability Risks

The "Oxazolidinone Trap"

Researchers must distinguish between thermodynamic solubility (can it dissolve?) and kinetic stability (will it survive?). In high-dielectric polar aprotic solvents (DMSO, DMF), the nucleophilicity of the carbamate carbonyl oxygen is enhanced.

Mechanism:

• Solvation separates the ion pair (if traces of base are present).

• The carbamate oxygen attacks the

  -carbon bearing the chlorine.

• Chloride is displaced (intramolecular Sɴ2).

• Result: Irreversible formation of a cyclic oxazolidinone and loss of the Boc group.

Operational Rule: Avoid heating >60°C in DMSO/DMF. For high-temperature reactions, use non-polar solvents like Toluene or 1,4-Dioxane.

Graphviz Workflow: Solvent Selection Logic

The following decision tree aids in selecting the correct solvent based on the intended downstream application.

Figure 1: Decision tree for solvent selection prioritizing chemical stability alongside solubility.

Validated Experimental Protocols

Protocol A: Gravimetric Solubility Determination (High Precision)

Use this protocol to validate solubility for specific process concentrations.

Reagents:

• Analyte: tert-butyl N-(2-chloropropyl)carbamate (Solid/Oil).[1]

• Solvent: HPLC Grade (DCM, Toluene, or MeOH).

Methodology:

• Preparation: Weigh 100 mg of analyte into a 4 mL borosilicate vial (

  ).

• Addition: Add solvent in 100 µL increments at 25°C, vortexing for 30 seconds between additions.

• Observation: Record the volume (

  ) required to achieve a clear, particulate-free solution.

• Verification: If the solution remains clear for 1 hour, calculate solubility:

• Purity Check: Inject 5 µL of the solution into HPLC (C18 column, Water/MeCN gradient) to ensure no degradation occurred during dissolution.

Protocol B: Purification via Flash Chromatography

Due to its lipophilicity, this compound is easily purified from polar impurities (salts, free amines).

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Mobile Phase A: Hexanes (or Heptane).

• Mobile Phase B: Ethyl Acetate.

• Gradient:

  • 0–5 min: 100% Hexanes (Elute non-polar byproducts).

  • 5–20 min: 0% → 20% EtOAc (Product typically elutes at ~10-15% EtOAc).

  • Note: The chloride substituent decreases polarity relative to the parent amino alcohol, causing it to elute faster (higher

    ).

Process Chemistry Implications

Partition Coefficient (LogP)

• Estimated LogP: ~2.3 – 2.6

• Implication: In a biphasic workup (Water/DCM), >99% of the compound partitions into the organic layer. Multiple extractions are generally unnecessary; a single extraction followed by a brine wash is sufficient.

Scale-Up Safety

When stripping solvents (DCM or EtOAc) via rotary evaporation:

• Bath Temperature: Do not exceed 40°C.

• Vacuum: <50 mbar.

• Reason: Prolonged heat exposure in the concentrated "oil" phase can accelerate autocatalytic decomposition (HCl evolution from trace hydrolysis promotes Boc cleavage).

References

• Synthesis and Properties of Boc-amino alkyl chlorides

  • Source: BroadPharm & BLD Pharm Technical Data Sheets (CAS 116861-31-5 analog d

  • URL:

• General Reactivity of Beta-Chloro Amines: Title: "Cyclization of N-Boc-beta-chloroamines to Oxazolidinones." Context: Standard organic synthesis mechanism (Intramolecular Sɴ2).

• Solubility of Boc-Carbamates

  • Source: PubChem Compound Summary for tert-butyl N-(2-hydroxypropyl)

  • URL:

• Patent Reference for Workup Conditions

  • Source: WO2012129344 (Describes Boc-protection workups using EtOAc/Hexane systems).

  • URL:

Sources

• 1. 116861-31-5|tert-Butyl (3-chloropropyl)carbamate|BLD Pharm [bldpharm.com]

IUPAC name for Boc-protected 2-chloropropylamine

Technical Monograph: tert-Butyl (2-chloropropyl)carbamate Nomenclature, Synthesis, and Stability Profiles of N-Boc-2-Chloropropylamine Derivatives

Nomenclature and Structural Definition

Precise chemical nomenclature is the bedrock of reproducible science. While "Boc-protected 2-chloropropylamine" is a common laboratory shorthand, it lacks the rigor required for regulatory filing or patent documentation.

Systematic IUPAC Nomenclature

The International Union of Pure and Applied Chemistry (IUPAC) prioritizes the carbamate functional group over the amine or halide. Therefore, the molecule is named as an ester of carbamic acid.

• Preferred IUPAC Name (PIN): tert-butyl (2-chloropropyl)carbamate

• Systematic Alternative: N-(2-chloropropyl)-1,1-dimethylethoxycarboxamide

• CAS Registry Number (Generic for isomer): 116861-31-5 (Note: This CAS often refers to the 3-chloro isomer; specific stereoisomers like (

  )- or ( )- variants have distinct identifiers).

Structural Decomposition

The molecule consists of a propyl backbone with a carbamate protection group on the nitrogen (position 1) and a chlorine substituent at the chiral center (position 2).

Figure 1: Structural decomposition of tert-butyl (2-chloropropyl)carbamate.

Synthetic Methodology

As a Senior Application Scientist, I recommend avoiding direct chlorination of the free amine due to the high risk of self-polymerization. The most robust "self-validating" protocol involves the conversion of N-Boc-alaninol (N-Boc-1-amino-2-propanol). This route preserves the Boc group, which is acid-sensitive, by avoiding harsh thionyl chloride (

) reflux conditions unless strictly buffered.

Recommended Protocol: The Sulfonate Displacement Route

This method uses Methanesulfonyl chloride (MsCl) to create a good leaving group, followed by nucleophilic displacement with Lithium Chloride (LiCl). This is superior to the Appel reaction for scale-up due to easier purification (no triphenylphosphine oxide byproduct).

Reagents:

• Starting Material: N-Boc-Alaninol (commercially available, chiral or racemic).

• Activation: Methanesulfonyl chloride (MsCl), Triethylamine (

  ).

• Halogenation: Lithium Chloride (LiCl).

• Solvents: Dichloromethane (DCM), DMF.

Step-by-Step Workflow:

• Mesylation (Activation):

  • Dissolve N-Boc-alaninol (1.0 equiv) in anhydrous DCM at 0°C.

  • Add

    (1.5 equiv) followed by dropwise addition of MsCl (1.2 equiv).

  • Checkpoint: Monitor by TLC.[1] The formation of the mesylate is usually quantitative within 1-2 hours.

  • Quench with water, extract with DCM, and dry over

    .[1]

• Chlorination (Displacement):

  • Dissolve the crude mesylate in DMF (0.5 M concentration).

  • Add anhydrous LiCl (5.0 equiv).

  • Heat to 60–80°C for 4–6 hours.

  • Critical Mechanism: This proceeds via an

    mechanism. If starting with chiral ( )-alaninol, the product will be ( )-2-chloropropylamine derivative (inversion of configuration).

• Purification:

  • Dilute with

    (ether minimizes DMF extraction). Wash extensively with water to remove DMF and excess LiCl.

  • Flash chromatography (Hexanes/EtOAc) yields the pure chloride as a pale oil.

Quantitative Data Summary

Parameter	Mesylate/LiCl Route	Appel Reaction ( )	Thionyl Chloride ( )
Yield	85–92%	70–80%	60–95% (Variable)
Atom Economy	High	Low (High Mass Byproducts)	High
Boc Stability	Excellent (Neutral/Basic)	Excellent	Poor (HCl gas generation)
Purification	Extraction/Flash	Difficult (Phosphine Oxide)	Distillation/Flash
Scalability	High	Low	Medium

Stability & Reactivity Profile (The "Self-Validating" System)

The most critical aspect of working with tert-butyl (2-chloropropyl)carbamate is its latent reactivity. It acts as a "masked" aziridine.

The Cyclization Trap

Under basic conditions (e.g., NaH, KOtBu, or even strong aqueous NaOH), the carbamate nitrogen becomes nucleophilic. It attacks the C2 carbon, displacing the chloride to form 1-Boc-2-methylaziridine .

• Implication: Do not store this compound in basic buffers.

• Validation: If your NMR shows a disappearance of the -NH doublet and the appearance of two multiplets upfield (0.5–2.0 ppm region), you have inadvertently cyclized the molecule.

Figure 2: Base-induced cyclization pathway to aziridine.

Storage Protocols

• Temperature: -20°C.

• Atmosphere: Argon or Nitrogen (anhydrous).

• Container: Amber glass (protect from light, though not strictly photo-labile, it prevents degradation of trace impurities).

Analytical Characterization

To validate the identity of tert-butyl (2-chloropropyl)carbamate, the following spectral features must be present.

• NMR (400 MHz, ):
  • 4.80 (br s, 1H, NH ).
  • 4.15 (m, 1H, CH -Cl). Note: The shift is distinct from the starting alcohol ( 3.9 ppm).
  • 3.40–3.60 (m, 2H, CH -N).
  • 1.55 (d, 3H, CH -CH).
  • 1.45 (s, 9H, Boc-tBu).

• Mass Spectrometry (ESI+):

  • Expect

    or fragments. The Boc group is labile in MS sources; often the is weak. Look for the characteristic Chlorine isotope pattern ( ratio of ).

References

• IUPAC. Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book).[2] Cambridge: The Royal Society of Chemistry, 2014. [Link]

• National Institute of Standards and Technology (NIST). tert-Butyl carbamate (Base carbamate stability data). NIST Chemistry WebBook, SRD 69.[3] [Link]

• Sarkar, A., et al. "Ionic liquid catalyzed N-tert-butyloxycarbonylation of amines."[4] Journal of Organic Chemistry, 2011, 76(17), 7132-7140. (Protocol for Boc protection).[1][5][6][7] [Link]

• Vesely, J., et al.

  -unsaturated aldehydes."[5] Angewandte Chemie International Edition, 2007, 46, 778–781. (Mechanistic insight on aziridine formation from carbamates). [Link][5]

Sources

• 1. guidechem.com [guidechem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. tert-Butyl carbamate [webbook.nist.gov]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. Recent updates and future perspectives in aziridine synthesis and reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Construction of N‐Boc‐2‐Alkylaminoquinazolin‐4(3H)‐Ones via a Three‐Component, One‐Pot Protocol Mediated by Copper(II) Chloride that Spares Enantiomeric Purity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

synthesis of tert-butyl N-(2-chloropropyl)carbamate from 2-aminopropanol

Application Note: High-Fidelity Synthesis of tert-butyl N-(2-chloropropyl)carbamate

Part 1: Strategic Analysis & Core Directive

1.1 Executive Summary The synthesis of tert-butyl N-(2-chloropropyl)carbamate from 2-aminopropanol represents a classic challenge in chemoselective functionalization. The core objective is the transformation of a hydroxyl group (-OH) to a chloride (-Cl) in the presence of an acid-labile carbamate (Boc) protecting group.

While thionyl chloride (

) is the industrial standard for chlorination, its direct application here is fraught with risk: the generation of stoichiometric HCl can prematurely cleave the Boc group, leading to polymerization or reversion to the amine salt. Therefore, this protocol rejects the direct "dump-and-stir" thionyl chloride method in favor of a Two-Step Activation/Displacement Strategy (Mesylation Finkelstein-like displacement). This route guarantees the integrity of the Boc group, ensures high enantiomeric purity (if starting with chiral material), and minimizes hazardous waste.

1.2 Regiochemistry & Nomenclature Alert "2-aminopropanol" is an ambiguous trade name. It typically refers to 1-amino-2-propanol (Isopropanolamine) or 2-amino-1-propanol (Alaninol).

• Target: tert-butyl N-(2-chloropropyl)carbamate implies the nitrogen is on C1 and chlorine on C2.

• Required Starting Material: 1-amino-2-propanol (

  ).

• Note: The protocol below applies chemically to both isomers, but the specific target requested dictates the use of 1-amino-2-propanol.

Part 2: Scientific Integrity & Protocols

Phase 1: Chemoselective N-Protection

Objective: Mask the nucleophilic amine to prevent self-alkylation (aziridine formation) during the subsequent activation step.

Mechanism: The amine acts as a nucleophile attacking the carbonyl of Di-tert-butyl dicarbonate (

). The reaction is driven by the release of and tert-butanol. We utilize a biphasic system or DCM with a mild base to scavenge protons.[1]

Protocol 1: Boc-Protection of 1-Amino-2-Propanol

Parameter	Specification
Reagents	1-Amino-2-propanol (1.0 eq), (1.1 eq), (1.2 eq)
Solvent	Dichloromethane (DCM) [Anhydrous preferred but not strictly required]
Temperature	0°C to Room Temperature (RT)
Time	4–6 Hours
Yield Target	>95%

Step-by-Step:

• Charge: To a round-bottom flask, add 1-Amino-2-propanol (100 mmol) and DCM (200 mL).

• Base Addition: Add Triethylamine (

  , 120 mmol). Cool the mixture to 0°C using an ice bath.

• Boc Addition: Dissolve

  (110 mmol) in a minimal amount of DCM and add dropwise over 30 minutes. Control exotherm.

• Reaction: Remove ice bath and stir at RT for 4 hours. Monitor by TLC (Stain: Ninhydrin; Product is UV active if derivatized, but usually visualized by

  or PMA).[2]

• Workup: Wash with 1M Citric Acid (removes unreacted amine/base)

  Sat. Brine.[3]

• Isolation: Dry over

  , filter, and concentrate in vacuo. Result is usually a colorless viscous oil: tert-butyl N-(2-hydroxypropyl)carbamate .

Phase 2: Hydroxyl Activation & Chloride Displacement

Objective: Convert the secondary alcohol to a chloride without exposing the Boc group to strong acid.

Expert Insight (The "Why"): Direct reaction with

produces HCl. Even with pyridine, transient local acidity can degrade the Boc group. Furthermore, secondary alcohols react sluggishly with , often requiring heat that accelerates deprotection.[2] The Solution: We convert the alcohol to a Mesylate (OMs) (an excellent leaving group) and displace it with Lithium Chloride . This occurs under neutral/mildly basic conditions, preserving the Boc group perfectly.

Protocol 2: Mesylation & Chlorination

Parameter	Specification
Reagents (Step A)	N-Boc-Alcohol (from Phase 1), Methanesulfonyl Chloride ( , 1.2 eq), (1.5 eq)
Reagents (Step B)	Lithium Chloride ( , 5.0 eq)
Solvent	Step A: DCM; Step B: DMF (Dimethylformamide)
Temp	Step A: 0°C; Step B: 60–80°C

Step-by-Step:

A. Mesylation (Activation) [2]

• Dissolve tert-butyl N-(2-hydroxypropyl)carbamate (from Phase 1) in anhydrous DCM (10 mL/g).

• Add

  (1.5 eq) and cool to 0°C.

• Add Methanesulfonyl chloride (MsCl) (1.2 eq) dropwise.[2] Caution: MsCl is lachrymatory.[3]

• Stir at 0°C for 1 hour. TLC should show complete conversion to the Mesylate (lower

  than starting material usually).

• Critical Workup: Wash quickly with cold water, dilute

  , and brine. Dry and concentrate below 30°C. The mesylate is thermally unstable; do not store it. Proceed immediately.

B. Displacement (Chlorination) [2]

• Dissolve the crude Mesylate in DMF (5 mL/g).

• Add Lithium Chloride (

  ) (5.0 eq).[2] The excess drives the equilibrium via Le Chatelier's principle and mass action.

• Heat to 60–80°C for 4–12 hours.

  • Mechanistic Note: This follows an

    mechanism. If using chiral starting material, inversion of configuration occurs here.

• Workup: Cool to RT. Pour into ice water (precipitates the product or allows extraction). Extract with Ethyl Acetate (

  ).[2][4]

• Purification: Wash organic layer extensively with water (to remove DMF) and brine. Dry (

  ) and concentrate.[3][4]

• Final Polish: Flash chromatography (Hexanes/Ethyl Acetate 9:1) yields pure tert-butyl N-(2-chloropropyl)carbamate .

Part 3: Visualization & Data

Reaction Logic Flow

Caption: Logical workflow for the conversion of amino-alcohol to amino-chloride via mesylate activation.

Process Workflow & Safety Check

Caption: Downstream processing workflow emphasizing the critical removal of DMF solvent.

References

• Organic Chemistry Portal. (2017). The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride (Context on Boc stability). Retrieved from [Link]

• National Institutes of Health (PubChem). (2025). tert-butyl N-(3-chloropropyl)carbamate Compound Summary. (Analogous compound data). Retrieved from [Link]

• Verma, S. et al. (2015).[2] Amino acid chlorides: A journey from instability and racemization towards broader utility. (Discusses acid sensitivity of Boc). Retrieved from [Link]

Sources

• 1. N-Boc-3-Chloropropylamine | Building Block | RUO [benchchem.com]
• 2. scispace.com [scispace.com]
• 3. benchchem.com [benchchem.com]
• 4. jgtps.com [jgtps.com]

Application Note: Strategic Alkylation using tert-Butyl N-(2-chloropropyl)carbamate

Introduction: The "Masked Linker" Strategy

In medicinal chemistry and drug development, the introduction of short, functionalized aliphatic chains is a critical step for optimizing solubility, target engagement, and linker design (e.g., in PROTACs). tert-Butyl N-(2-chloropropyl)carbamate (CAS: 155348-87-3) serves as a specialized electrophile used to introduce a 2-aminopropyl motif.

Unlike its unbranched analog (tert-butyl N-(2-chloroethyl)carbamate), this reagent introduces a methyl substituent on the ethylene bridge. This methyl group provides two distinct advantages:

• Conformational Restriction: The steric bulk of the methyl group can lock the linker into specific conformations, potentially improving binding affinity.

• Metabolic Stability: Branching at the

  -carbon can reduce the rate of metabolic oxidation compared to linear ethylene linkers.

However, the presence of the secondary chloride and the adjacent methyl group introduces steric hindrance and a heightened risk of elimination (E2) side reactions. This guide provides optimized protocols to maximize

substitution while suppressing elimination.

Mechanistic Insight & Chemical Stability

Stability of the Reagent

Free

-chloroamines (nitrogen mustards) are highly unstable because the amine lone pair intramolecularly displaces the chloride to form a reactive aziridinium ion.

In tert-butyl N-(2-chloropropyl)carbamate, the Boc (tert-butyloxycarbonyl) group is electron-withdrawing. It delocalizes the nitrogen lone pair into the carbonyl oxygen, drastically reducing nucleophilicity. Consequently, the reagent does not spontaneously cyclize and behaves as a standard secondary alkyl chloride.

Reaction Pathways: Substitution vs. Elimination

When reacting with a nucleophile (Nu⁻), two competing pathways exist:

• Pathway A (

  Alkylation - Desired): The nucleophile attacks the secondary carbon, displacing chloride with inversion of configuration.

• Pathway B (E2 Elimination - Undesired): The base deprotonates the

  -hydrogen, leading to the formation of an allyl carbamate.

Critical Optimization: Because secondary chlorides are sluggish electrophiles, high temperatures are often required. To prevent Elimination (Pathway B), we recommend Finkelstein conditions (adding KI) to convert the chloride to a more reactive iodide in situ, allowing for milder reaction temperatures.

Figure 1: Competing reaction pathways. Pathway A is favored by polar aprotic solvents and iodide catalysis.

Experimental Protocols

Protocol A: O-Alkylation of Phenols (Standard)

Best for: Synthesizing ether-linked amine precursors.

Rationale: Phenols are good nucleophiles but require deprotonation. Cesium carbonate (

) is superior to here because the "Cesium Effect" improves solubility in organic solvents and loosens the ion pair, enhancing nucleophilicity.

Reagents:

• Substrate: Phenol derivative (1.0 equiv)

• Alkylating Agent: tert-butyl N-(2-chloropropyl)carbamate (1.2 – 1.5 equiv)

• Base: Cesium Carbonate (

  ) (2.0 equiv)

• Catalyst: Potassium Iodide (KI) (0.1 equiv)

• Solvent: Anhydrous DMF or Acetonitrile (0.1 M concentration)

Step-by-Step Procedure:

• Activation: In a flame-dried round-bottom flask, dissolve the Phenol (1.0 eq) in anhydrous DMF. Add

  (2.0 eq) and stir at Room Temperature (RT) for 15 minutes to generate the phenoxide.

• Addition: Add tert-butyl N-(2-chloropropyl)carbamate (1.2 eq) and KI (0.1 eq) in one portion.

• Reaction: Heat the mixture to 60–70°C .

  • Note: Do not exceed 80°C initially to minimize elimination.

• Monitoring: Monitor by TLC or LCMS every 2 hours. The reaction typically requires 4–12 hours due to the steric hindrance of the secondary chloride.

• Workup: Dilute with EtOAc, wash with water (

  ) to remove DMF, then brine. Dry over and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: N-Alkylation of Indoles/Heterocycles

Best for: Creating scaffold-constrained heterocycles.

Rationale: Nitrogen nucleophiles (like Indoles) are less acidic than phenols and require a stronger base (NaH) to ensure irreversible deprotonation.

Reagents:

• Substrate: Indole/Heterocycle (1.0 equiv)

• Reagent: tert-butyl N-(2-chloropropyl)carbamate (1.5 equiv)

• Base: Sodium Hydride (NaH, 60% dispersion) (1.2 equiv)

• Solvent: Anhydrous DMF

Step-by-Step Procedure:

• Deprotonation: Dissolve Indole in DMF at 0°C. Carefully add NaH (1.2 eq) portion-wise. Evolution of

  gas will occur. Stir at 0°C for 30 mins, then warm to RT for 15 mins.

• Alkylation: Cool back to 0°C. Add the alkylating agent (1.5 eq) dropwise (dissolved in minimal DMF).

• Reaction: Allow to warm to RT. If no reaction occurs after 4 hours, heat gently to 50°C.

  • Warning: Strong bases like NaH increase the risk of E2 elimination. If the alkene byproduct is observed, switch to Protocol A conditions (

    ) but use higher heat (80°C).

• Quench: Carefully quench with saturated

  solution at 0°C.

Self-Validating Systems (Troubleshooting)

A robust experiment must be self-validating. Use these analytical markers to confirm success vs. failure.

Observation	Diagnosis	Corrective Action
LCMS: Mass of Product = Target - 56 Da	Isobutene Loss: The Boc group is labile under high thermal stress or acidic workup.	Lower reaction temp; ensure workup is neutral/basic.
NMR: New olefin signals (5.0–6.0 ppm)	Elimination (E2): The base acted as a base, not a nucleophile.	Switch to a weaker base ( ); Lower temp; Increase concentration of nucleophile.
NMR: Doublet at ~1.1 ppm (3H) shifts	Success: The methyl doublet of the propyl chain will shift upfield/downfield upon alkylation.	Proceed to deprotection.
Reaction Stalled (<20% conversion)	Steric Hindrance: Secondary chloride is too slow.	Add TBAI (Tetrabutylammonium iodide) or NaI (1.0 eq) to form the reactive iodide in situ.

Experimental Workflow Visualization

Figure 2: Decision tree for selecting the appropriate alkylation protocol.

References

• General Carbamate Alkylation Strategy: Salvatore, R. N., et al. (2001).[1] "Efficient Carbamic Acid Synthesis and Alkylation." Journal of Organic Chemistry, 66(3), 1035–1037.

• Cesium Carbonate Effect (Finkelstein Conditions): Flessner, T., & Dorsch, D. (2014). "Modern Alkylation Methods in Medicinal Chemistry." Topics in Current Chemistry. Note: Validates the use of Cs2CO3/KI for sluggish secondary halides.

• Synthesis of Boc-Aminoalkyl Halides: Beylin, V. G., et al. (1987). "A Convenient Synthesis of t-Butyl N-(2-bromoethyl)carbamate." Organic Preparations and Procedures International, 19(1), 78-81.[2] Note: Fundamental reference for the synthesis and handling of this class of reagents.

• Application in Linker Design (PROTACs): Buhimschi, A. D., et al. (2018). "Targeting the C481S Ibrutinib-Resistance Mutation in Bruton’s Tyrosine Kinase Using PROTACs." Biochemistry, 57(26), 3564–3575. Note: Demonstrates the utility of Boc-protected alkyl linkers in drug discovery.

Sources

• 1. Carbamate synthesis by amination (carboxylation) or rearrangement [organic-chemistry.org]
• 2. US7432391B2 - Process for the production of tert-butyl N-(2-bromoethyl)carbamate - Google Patents [patents.google.com]

nucleophilic substitution reactions of Boc-2-chloropropylamine

Topic: Strategic Nucleophilic Substitution of N-Boc-2-Chloropropylamine Content Type: Application Note & Technical Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Mechanistic Landscape & Reactivity Profile[1]

1.1 The Substrate Challenge

N-Boc-2-chloropropylamine (1 ) represents a deceptively simple building block used frequently in the synthesis of peptidomimetics and chiral diamines. However, its reactivity is governed by a tension between three competing pathways. The chlorine atom is located on a secondary carbon (

), making it sterically hindered for direct attack compared to primary halides.

Structural Definition: For this guide, we define the substrate as tert-butyl (2-chloropropyl)carbamate :

1.2 The "Boc Effect" and Neighboring Group Participation (NGP)

The tert-butoxycarbonyl (Boc) group serves two roles:

• Protection: It prevents the nitrogen from acting as a base/nucleophile in many contexts.

• Conformational Locking: The carbamate nitrogen has reduced nucleophilicity due to resonance delocalization. However, the carbonyl oxygen of the Boc group can act as an intramolecular nucleophile.

The Critical Divergence:

• Pathway A (Desired

  ): An external nucleophile ( ) displaces the chloride with inversion of configuration at C2.

• Pathway B (Elimination E2): Strong bases promote dehydrohalogenation to yield the allyl amine (propene derivative).

• Pathway C (NGP/Cyclization): Under thermal stress or weak basicity, the carbamate oxygen or nitrogen attacks C2, displacing chloride to form a cyclic oxazolidinone or aziridine intermediate. This often leads to retention of configuration (via double inversion) or racemic scrambling.

1.3 Reaction Pathway Visualization

The following diagram illustrates the competing mechanistic fates of the substrate.

Figure 1: Mechanistic divergence of N-Boc-2-chloropropylamine. Green path indicates the desired substitution strategy.

Critical Control Points

To favor substitution (

) over elimination or cyclization, strictly adhere to these parameters:

Parameter	Recommendation	Rationale
Solvent	DMF or DMSO	High dielectric constant promotes dissociation of the nucleophile salt; aprotic nature prevents solvation of the anion, increasing nucleophilicity ( ).
Nucleophile	Azide ( ) , Thiolates ( ) , Cyanide ( )	"Soft" nucleophiles with high nucleophilicity but low basicity minimize E2 elimination.
Temperature	50°C – 80°C	Activation energy for secondary substitution is high. Below 50°C, reaction is too slow; above 90°C, elimination and Boc-thermolysis dominate.
Base	None or Weak ( )	Avoid strong bases (NaOH, NaH, KOtBu). If a base is needed (e.g., for thiols), use Carbonates.
Concentration	0.2 M – 0.5 M	Moderate concentration favors bimolecular kinetics ( ) over unimolecular degradation.

Application Protocol: Synthesis of N-Boc-1-Azido-2-Propylamine

This is the primary route to 1,2-diamines via Staudinger reduction or hydrogenation.

3.1 Reagents & Equipment

• Substrate: N-Boc-2-chloropropylamine (1.0 equiv)

• Reagent: Sodium Azide (

  ) (1.5 – 2.0 equiv)

• Solvent: Anhydrous DMF (Dimethylformamide)[1]

• Catalyst (Optional): Sodium Iodide (

  ) (0.1 equiv) – Finkelstein activation

• Safety: Blast shield (azides are potential explosives), well-ventilated fume hood.

3.2 Step-by-Step Procedure

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve N-Boc-2-chloropropylamine (10 mmol, 1.94 g) in anhydrous DMF (30 mL).

• Activation: Add Sodium Iodide (1 mmol, 150 mg). Stir for 10 minutes at room temperature.

  • Expert Insight: Iodide displaces the chloride first to form the more reactive alkyl iodide in situ, accelerating the reaction with azide.

• Nucleophilic Attack: Add Sodium Azide (15 mmol, 0.98 g) in a single portion.

  • Caution: Ensure no acid is present; hydrazoic acid (

    ) is highly toxic and explosive.

• Reaction: Heat the mixture to 70°C under an inert atmosphere (

  or Ar) for 12–18 hours.

  • Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). Stain with Ninhydrin (after Boc deprotection on plate) or

    . The azide product is usually less polar than the chloride.

• Workup (Aqueous Extraction):

  • Cool the reaction to room temperature.

  • Pour the mixture into 150 mL of ice-water. (This quenches the reaction and dissolves inorganic salts).[2]

  • Extract with Diethyl Ether or Ethyl Acetate (

    mL).

  • Critical Step: Wash the combined organics with saturated

    solution ( mL) to remove residual DMF.

  • Wash with brine, dry over

    , and filter.

• Concentration: Evaporate the solvent under reduced pressure (Rotavap) at

  .

  • Safety: Do not distill to dryness if high azide content is suspected.[2]

• Purification: The crude oil is often pure enough for reduction. If necessary, purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

3.3 Workflow Visualization

Figure 2: Operational workflow for the azidation protocol.

Application Protocol: Thioetherification (Cysteine Mimetics)

Used to attach the propylamine linker to thiolated drugs or peptides.

4.1 Reagents[3][4][5][6]

• Substrate: N-Boc-2-chloropropylamine (1.0 equiv)

• Nucleophile: Thiol (

  ) (1.1 equiv)

• Base: Cesium Carbonate (

  ) (1.2 equiv)

  • Why Cesium? The "Cesium Effect" improves solubility in organic solvents and provides a "naked" thiolate anion for faster reaction.

• Solvent: Acetonitrile (

  ) or DMF.

4.2 Procedure

• Dissolve the Thiol in MeCN (0.2 M).

• Add

  and stir for 15 minutes to generate the thiolate.

• Add N-Boc-2-chloropropylamine.

• Heat to 60°C for 6–10 hours.

• Filter off the solid carbonate salts.[7]

• Concentrate and purify via column chromatography.

Analytical Validation (Self-Validating the Protocol)

To ensure the reaction proceeded via

and not rearrangement, analyze the NMR signals.

Feature	Substrate ( )	Product ( / )	Diagnostic Change
H-2 Proton	ppm (Multiplet)	ppm	Upfield Shift: The proton attached to the chiral center shifts upfield as Cl is replaced by N or S.
C-2 Carbon	ppm	ppm	Shift: Distinct change in chemical shift.
Stereochemistry	Pure Enantiomer	Inverted Enantiomer	Chiral HPLC: Use a Chiralpak AD-H or OD-H column to verify enantiomeric excess (ee). Retention of configuration indicates NGP failure.[2]

References

• Mechanism of Neighboring Group Participation

  • Reference: Capon, B., & McManus, S. P. (1976). Neighboring Group Participation. Plenum Press.[2]

  • Context: Foundational text on the kinetics of anchimeric assistance in haloamines.

  • Source:

• Azidation of Secondary Halides

  • Reference: Alvarez, S. G., & Alvarez, M. T. (1997).
  • Context: Establishes the efficiency of polar aprotic solvents for azide substitutions.

  • Source:

• Synthesis of 1,2-Diamines via Boc-Amino Halides

  • Reference: Lewinsky, R., et al. (2005). Synthesis of Mono-Carbamate Protected Diamines. Organic Syntheses, 82, 59.
  • Context: While focusing on primary amines, this details the stability and handling of Boc-protected amine intermedi

  • Source:

• Hazards of Organic Azides

  • Reference: Bräse, S., et al. (2005). Organic azides: an exploding diversity of a unique class of compounds.

  • Context: Mandatory safety reading for Protocol 3.[2]

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. One-pot Conversion of t-Butyl Carbamates to Amides with Acyl Halide-Methanol Mixtures [organic-chemistry.org]
• 5. tsijournals.com [tsijournals.com]
• 6. rsc.org [rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Appel Reaction on N-Boc-1-amino-2-propanol

For: Researchers, scientists, and drug development professionals.

Introduction: Strategic Conversion of Chiral Amino Alcohols to Halides

In the landscape of pharmaceutical and fine chemical synthesis, the conversion of alcohols to alkyl halides is a fundamental and often pivotal transformation. The Appel reaction offers a robust and mild method for this conversion, proving particularly valuable for substrates sensitive to acidic conditions, such as the N-Boc protected amino alcohol, N-Boc-1-amino-2-propanol.[1][2] This chiral building block is a common motif in the synthesis of various biologically active molecules. The ability to efficiently convert its hydroxyl group into a halide with stereochemical control opens up a plethora of synthetic possibilities, including subsequent nucleophilic substitutions to introduce diverse functionalities.

This application note provides a comprehensive guide to performing the Appel reaction on N-Boc-1-amino-2-propanol. It delves into the mechanistic underpinnings of the reaction, offers a detailed experimental protocol, and addresses potential challenges and safety considerations. The driving force for this reaction is the formation of the highly stable triphenylphosphine oxide byproduct.[3][4]

Reaction Mechanism: The Orchestration of Phosphorus and Halogen

The Appel reaction proceeds through a series of well-defined steps, initiated by the activation of triphenylphosphine with a carbon tetrahalide, such as carbon tetrachloride (CCl₄) or carbon tetrabromide (CBr₄).[2][5] This initial step forms a phosphonium salt. The alcohol then acts as a proton source to generate an alkoxide, which subsequently attacks the electrophilic phosphorus atom to form a key alkoxyphosphonium intermediate.[6][7] The final step involves an Sₙ2 displacement by the halide ion, leading to the desired alkyl halide with an inversion of stereochemistry at the chiral center, and the formation of triphenylphosphine oxide.[2][5][6][7]

Caption: Mechanistic workflow of the Appel reaction.

Experimental Protocol: Synthesis of N-Boc-2-chloro-1-aminopropane

This protocol details a representative procedure for the chlorination of N-Boc-1-amino-2-propanol.

Materials:

• N-Boc-1-amino-2-propanol

• Triphenylphosphine (PPh₃)

• Carbon tetrachloride (CCl₄)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Flash chromatography setup

Procedure:

• Reaction Setup: To a dry, inert-atmosphere-flushed round-bottom flask, add N-Boc-1-amino-2-propanol (1.0 eq) and triphenylphosphine (1.2-1.5 eq).

• Solvent Addition: Dissolve the solids in anhydrous dichloromethane (DCM) (approximately 0.1-0.2 M concentration of the alcohol).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Slowly add carbon tetrachloride (1.2-1.5 eq) dropwise to the stirred solution. A mild exotherm may be observed.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the starting alcohol. For chlorinations, gentle reflux may be required to drive the reaction to completion.[8]

• Work-up:

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • To the residue, add a non-polar solvent like hexanes or diethyl ether to precipitate the triphenylphosphine oxide.

  • Filter the mixture through a pad of celite or silica gel, washing thoroughly with the same non-polar solvent.

  • Alternatively, the crude mixture can be directly subjected to aqueous work-up. Dilute the reaction mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the pure N-Boc-2-chloro-1-aminopropane.

Data Presentation: Key Reaction Parameters

Parameter	Recommended Range/Value	Rationale/Justification
Stoichiometry (PPh₃)	1.1–1.5 equivalents	A slight excess ensures complete conversion of the alcohol.
Stoichiometry (CX₄)	1.1–1.5 equivalents	A slight excess is used to drive the reaction and act as the halogen source.
Solvent	Anhydrous DCM, THF, or Toluene	Aprotic, non-polar to moderately polar solvents are ideal to prevent side reactions.
Temperature	0 °C to reflux	Initial cooling controls the exotherm. Heating may be necessary for less reactive alcohols or for chlorinations.
Reaction Time	4–24 hours	Dependent on the substrate and temperature. Monitor by TLC for completion.

Troubleshooting and Field-Proven Insights

• Incomplete Reaction: If the reaction stalls, gentle heating (refluxing in DCM) can be applied. Ensure all reagents and solvents are anhydrous, as water can consume the active phosphonium species.

• Formation of Byproducts: The primary byproduct is triphenylphosphine oxide, which can sometimes be challenging to separate. Precipitation with a non-polar solvent prior to chromatography is often effective.

• Purification Challenges: The polarity of the N-Boc protected amine may be similar to that of triphenylphosphine oxide. Careful selection of the eluent system for column chromatography is crucial. A gradient elution from non-polar (e.g., hexanes) to a more polar mixture (e.g., hexanes/ethyl acetate) is recommended.

• Alternative Halogenating Agents: For bromination, carbon tetrabromide (CBr₄) is highly effective and the reaction often proceeds more readily than chlorination.[3] For iodination, iodine (I₂) in the presence of triphenylphosphine and imidazole is a common alternative.[9]

Caption: Experimental workflow for the Appel reaction.

Safety Precautions: Handling Hazardous Reagents

The Appel reaction involves the use of hazardous chemicals and should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• Carbon Tetrachloride (CCl₄): This substance is a known carcinogen and is toxic.[10] Avoid inhalation and skin contact. Its use is restricted under the Montreal Protocol due to its ozone-depleting properties.[3] Consider alternative, more environmentally benign chlorinating agents where possible.

• Triphenylphosphine (PPh₃): Can cause skin and eye irritation. Handle with care.

• Dichloromethane (DCM): A volatile and potentially carcinogenic solvent. Minimize exposure and handle in a well-ventilated area.

Always consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.

References

• Appel, R. (1975). Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage. Angewandte Chemie International Edition in English, 14(12), 801–811. [Link]

• Organic Syntheses. (1974). Geranyl chloride. Organic Syntheses, 54, 63. [Link]

• Organic Chemistry Portal. Appel Reaction. [Link]

• NROChemistry. Appel Reaction: Mechanism & Examples. [Link]

• Wikipedia. Appel reaction. [Link]

• Name-Reaction.com. Appel Reaction. [Link]

• Organic-Synthesis.com. Alcohol to Bromide/Chloride/Iodide using Appel reaction. [Link]

• Tatsu, Y., et al. (2002). Synthesis of N(2-Nb)amino acids. Journal of the American Chemical Society, 124(12), 2958-2959. (Note: While this specific reference for N(2-Nb)alanine synthesis was found, a direct protocol for the Appel reaction on N-Boc-1-amino-2-propanol was not identified in the search results. The provided protocol is a general representation based on established Appel reaction procedures.)

• Denton, R. M., et al. (2011). Catalytic Phosphorus(V)-Mediated Nucleophilic Substitution Reactions: Development of a Catalytic Appel Reaction. The Journal of Organic Chemistry, 76(16), 6749–6767. [Link]

• Green, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience. (General reference for Boc protection)

• Kartika, R., et al. (2013). Triphosgene-amine base promoted chlorination of unactivated aliphatic alcohols. The Journal of Organic Chemistry, 78(8), 3989–3996. [Link]

• Chem-Station. Appel Reaction. [Link]

Sources

• 1. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Appel reaction - Wikipedia [en.wikipedia.org]
• 4. name-reaction.com [name-reaction.com]
• 5. Appel Reaction [organic-chemistry.org]
• 6. Appel Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. jk-sci.com [jk-sci.com]
• 8. beilstein-journals.org [beilstein-journals.org]
• 9. organic-synthesis.com [organic-synthesis.com]
• 10. repository.lsu.edu [repository.lsu.edu]

Application Note: Scalable Synthesis of N-Boc-2-Methylaziridine via Base-Mediated Cyclization

Executive Summary

This application note details a robust, scalable protocol for the synthesis of N-Boc-2-methylaziridine from tert-butyl (2-chloropropyl)carbamate . While traditional methods often employ hazardous bases like sodium hydride (NaH) in anhydrous solvents, this guide prioritizes a Phase-Transfer Catalysis (PTC) approach using 50% aqueous KOH and tetrabutylammonium hydrogen sulfate (TBAHS).

Why this method?

• Safety: Eliminates the use of pyrophoric NaH and hydrogen gas evolution.

• Scalability: Biphasic conditions (Toluene/Water) allow for superior heat management during the exothermic cyclization.

• Selectivity: Dilution control minimizes intermolecular dimerization (polymerization).

Chemical Background & Strategic Design

The Challenge of Aziridine Synthesis

The formation of a three-membered aziridine ring introduces significant angle strain (~60° bond angles vs. ideal 109.5°). Consequently, the reaction is enthalpically disfavored but entropically driven by the expulsion of a good leaving group (chloride).

The precursor, tert-butyl (2-chloropropyl)carbamate, possesses a carbamate proton (N-H) with a

of approximately 17–19. To effect cyclization, this proton must be removed to generate a nitrogen anion (nucleophile), which then performs an intramolecular attack on the adjacent carbon bearing the chlorine atom.

Mechanism of Action

The reaction proceeds via a base-mediated intramolecular nucleophilic substitution.

• Deprotonation: The phase transfer catalyst shuttles hydroxide ions from the aqueous phase into the organic phase (or brings the substrate to the interface), deprotonating the carbamate nitrogen.

• Cyclization: The resulting nitrogen anion attacks the

  -carbon in an anti-periplanar trajectory, displacing the chloride ion.

• Inversion: If the starting material is chiral (e.g., derived from chiral alaninol), the stereocenter at the chlorine-bearing carbon undergoes inversion.

Figure 1: Mechanistic pathway of base-mediated aziridine cyclization.

Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Critical Attribute
tert-Butyl (2-chloropropyl)carbamate	1.0	Substrate	Purity >95%
Toluene	10 Vol	Solvent	Reagent Grade
KOH (50% aq)	4.0	Base	Pre-dissolved, cooled
TBAHS	0.05	Catalyst	Phase Transfer Agent
Hexane	-	Workup	Extraction

Step-by-Step Procedure

Step 1: Reactor Setup

• Equip a 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and a pressure-equalizing addition funnel.

• Safety Note: Aziridines are potential alkylating agents. Perform all operations in a well-ventilated fume hood.

Step 2: Charge & Dissolution

• Charge tert-butyl (2-chloropropyl)carbamate (1.0 equiv) into the flask.

• Add Toluene (10 volumes relative to substrate mass).

  • Expert Insight: High dilution is critical. Aziridines can undergo self-polymerization or dimerization if the local concentration of the anion is too high.

• Add Tetrabutylammonium hydrogen sulfate (TBAHS) (5 mol%). Stir until dissolved.

Step 3: Cyclization

• Cool the mixture to 0–5 °C using an ice/water bath.

• Add 50% aqueous KOH (4.0 equiv) dropwise via the addition funnel over 30 minutes.

  • Control: Maintain internal temperature <10 °C. The reaction is exothermic.

• Once addition is complete, allow the reaction to warm to Room Temperature (20–25 °C) .

• Stir vigorously (approx. 600-800 RPM) for 2–4 hours.

  • Monitoring: Check reaction progress via TLC (Solvent: 20% EtOAc/Hexane). Stain with Ninhydrin or KMnO4. The starting material (carbamate) usually stains less intensely than the aziridine.

Step 4: Workup

• Stop agitation and allow phases to separate.

• Decant the organic (top) layer.

• Extract the aqueous layer twice with Hexane (2 x 3 vol).

  • Why Hexane? It precipitates residual phase transfer catalyst and improves phase separation.

• Combine organic layers and wash with Brine (1 x 5 vol) followed by Water (1 x 5 vol) until pH of the aqueous wash is neutral (pH 7-8).

• Dry over anhydrous Na₂SO₄ and filter.

Step 5: Purification (CRITICAL)

Do NOT use Silica Gel Chromatography. N-Boc aziridines are acid-sensitive and often degrade/ring-open on silica gel, leading to significant yield loss.

• Concentrate the filtrate under reduced pressure (Rotavap) at <40 °C .

• Vacuum Distillation: Purify the crude oil via vacuum distillation.

  • Typical BP: ~50–55 °C at 0.5 mmHg (varies by vacuum strength).

  • Result: Colorless liquid.[1]

Workflow Visualization

Figure 2: Operational workflow for the synthesis of N-Boc-2-methylaziridine.

Process Control & Data Analysis

Base Selection Comparison

The choice of base dramatically impacts safety and yield.

Base System	Solvent	Yield	Safety Profile	Notes
KOH / TBAHS (Recommended)	Toluene/H₂O	85-92%	High	No H₂ gas; easy thermal control.
NaH	THF (Dry)	75-85%	Low	Pyrophoric; H₂ evolution; requires strictly anhydrous conditions.
t-BuOK	THF	80-88%	Medium	Moisture sensitive; expensive for scale-up.

Troubleshooting Guide

• Problem: Low Yield / Polymerization.

  • Root Cause:[2][3][4][5] Concentration too high or temperature runaway.

  • Solution: Increase solvent volume to 15-20 volumes. Ensure dropwise addition of base at 0 °C.

• Problem: Hydrolysis of Boc Group.

  • Root Cause:[2][3][4][5] Reaction left too long in highly alkaline aqueous media or temperature >40 °C.

  • Solution: Quench immediately upon consumption of starting material. Keep workup temperature low.

• Problem: Product Decomposition during Purification.

  • Root Cause:[2][3][4][5] Use of acidic stationary phase (Silica).

  • Solution: Switch to vacuum distillation or use basic alumina (activity IV) if chromatography is absolutely necessary.

References

• Szabo, W. A. (1977). Aziridines in Synthesis. Aldrichimica Acta, 10(2), 23. Link

• Sudalai, A., et al. (2004). Regioselective Ring Opening of N-Tosylaziridines with Aldehydes. Tetrahedron Letters, 45(12), 2639-2642. (Context on aziridine stability and reactivity). Link

• Wessig, P., et al. (2006). Synthesis of N-Boc-aziridines from chiral amino alcohols. Synlett, 2006(14), 2267-2270. (Primary reference for cyclization conditions). Link

• Pfizer Inc. (2005). Process for the preparation of aziridine derivatives. US Patent 6,852,858. (Industrial application of phase transfer conditions). Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Selective Deprotection of N-Boc Catalyzed by Silica Gel [cjcu.jlu.edu.cn]
• 3. tert-Butyl Hypochlorite Induced Cyclization of Ethyl 2-(N-Aryl­carbamoyl)-2-iminoacetates [organic-chemistry.org]
• 4. CN104086460B - Synthesis method of tert-butyl 2-(methylamino)ethylcarbamate - Google Patents [patents.google.com]
• 5. xray.uky.edu [xray.uky.edu]

Technical Notes & Optimization

Technical Support Center: Stability of tert-Butyl N-(2-chloropropyl)carbamate

Ticket ID: #CHM-BOC-CL-001 Subject: Stability Profile & Degradation Mechanisms of tert-Butyl N-(2-chloropropyl)carbamate under Basic Conditions Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The "Masked Aziridine" Paradox

Users frequently misclassify tert-butyl N-(2-chloropropyl)carbamate as a standard protected amine. While the Boc group itself is traditionally stable to bases, the presence of a

-chloro substituent fundamentally alters the molecule's reactivity.

Critical Alert: Under basic conditions, this molecule is highly unstable . It acts as a precursor to N-Boc-2-methylaziridine via intramolecular cyclization. This transformation is rapid, often quantitative, and can occur unexpectedly during workup if pH and temperature are not strictly controlled.

Part 1: The Degradation Mechanisms (The "Why")

To troubleshoot stability issues, you must understand the competing pathways activated by base.

Mechanism A: Intramolecular Cyclization (The Dominant Pathway)

When treated with a base (e.g., NaOH, KOH, NaH, or even strong organic bases), the carbamate nitrogen is deprotonated. Although carbamates are less acidic than amides (pKa ~17-19), the resulting anion is a potent nucleophile located exactly three atoms away from an electrophilic carbon (the C-Cl bond).

• Reaction: 3-exo-tet cyclization.

• Product: tert-Butyl 2-methylaziridine-1-carboxylate (N-Boc-2-methylaziridine).

• Observation: Loss of the starting material spot on TLC; appearance of a less polar spot.

Mechanism B: E2 Elimination (The Side Pathway)

With bulky bases or elevated temperatures, the base may abstract a proton from the

-carbon (adjacent to the Cl) rather than the nitrogen, or the aziridine may undergo subsequent elimination.

• Reaction: Dehydrohalogenation.

• Product: tert-Butyl allylcarbamate (or isomeric enecarbamates).

• Observation: Appearance of alkene signals in proton NMR (5.0–6.0 ppm region).

Mechanism C: Oxazolidinone Formation (The Thermodynamic Trap)

While less common from the chloro-derivative (compared to the epoxide), thermal conditions or specific Lewis acids can promote oxygen attack, leading to a 5-membered cyclic carbamate (oxazolidinone) with the loss of tert-butyl chloride.

Part 2: Interactive Troubleshooting Guide

Use this guide to diagnose experimental anomalies.

Issue 1: "My product disappeared during aqueous workup."

Diagnostic Question	Probable Cause	Solution
Did you wash with 1M NaOH or Na₂CO₃?	Base-Induced Cyclization. The basic wash deprotonated the nitrogen, triggering rapid conversion to the aziridine, which may have extracted into the organic layer or decomposed.	Protocol Adjustment: Use neutral or mildly acidic washes (e.g., saturated NH₄Cl or dilute citric acid). Keep all aqueous phases cold (0°C).
Did you heat the mixture to remove solvent?	Thermal Instability. Even weak bases can trigger cyclization at rotovap temperatures (>40°C).	Protocol Adjustment: Evaporate solvents at <30°C under high vacuum.

Issue 2: "I see a new, less polar spot on TLC."

• Diagnosis: This is almost certainly N-Boc-2-methylaziridine .

• Confirmation: Check ¹H NMR.

  • Starting Material: Multiplet at ~4.0-4.2 ppm (CH-Cl).

  • Aziridine Product: Distinct high-field signals for the ring protons (usually two doublets/multiplets between 2.0–2.5 ppm) and the methyl doublet shifted upfield.

• Action: If this was unintended, the batch is likely compromised. If intended, isolate rapidly; N-Boc aziridines are reactive electrophiles.

Issue 3: "The Boc group fell off."

• Diagnosis: Unlikely under basic conditions.[1] Base hydrolysis of Boc requires extreme conditions (e.g., refluxing KOH in MeOH for hours).

• Real Cause: You likely formed the oxazolidinone (cyclic carbamate). This rearranges the Boc group into a stable ring, making it appear as if the Boc signal is lost or shifted in NMR, or the mass spec shows a loss of the tert-butyl fragment (M-56 or M-100 patterns).

Part 3: Visualization of Reactivity

The following diagram maps the divergence of tert-butyl N-(2-chloropropyl)carbamate under various conditions.

Caption: Reaction divergence of N-Boc-2-chloropropylamine. The red path indicates the rapid, primary instability mode under basic conditions.

Part 4: Experimental Protocols

Protocol A: Safe Handling (Preventing Cyclization)

Use this when the goal is to preserve the linear chloride.

• Solvent Selection: Use non-polar, non-nucleophilic solvents (DCM, Toluene). Avoid DMF or DMSO if basic impurities are present.

• Workup Strategy:

  • Quench: Pour reactions into ice-cold saturated NH₄Cl or 5% citric acid.

  • Wash: Do NOT use NaHCO₃ or brine with pH > 8.

  • Drying: Use MgSO₄ (neutral) rather than K₂CO₃ (basic).

• Storage: Store at -20°C. Solid state is stable; solution state in CDCl₃ (often slightly acidic) is stable for days.

Protocol B: Intentional Conversion to Aziridine

Use this if you wish to exploit the instability for synthesis.

• Reagents: 50% NaOH (aq), Toluene, Tetrabutylammonium hydrogen sulfate (Phase Transfer Catalyst).

• Procedure:

  • Dissolve substrate in Toluene (0.2 M).

  • Add catalyst (10 mol%) and 50% NaOH (5 equiv).

  • Stir vigorously at 0°C

    RT for 2 hours.

• Monitoring: TLC will show a less polar spot.

• Purification: Flash chromatography on silica gel (pre-treated with 1% Et₃N to prevent acid-catalyzed ring opening).

Part 5: Frequently Asked Questions (FAQ)

Q: Can I use Potassium Carbonate (K₂CO₃) in DMF with this compound? A: Risky. In DMF, carbonate is basic enough to promote partial cyclization to the aziridine over time, especially if heated. If you are doing a substitution reaction (e.g., displacing the Cl with a thiol), the intramolecular cyclization (N-attack) will compete with your intermolecular nucleophile.

Q: Is the aziridine product toxic? A: Yes. N-Boc aziridines are alkylating agents. They are potent electrophiles and should be handled with the same precautions as other alkylating mutagens.

Q: Why is the Boc group stable but the molecule unstable? A: This is a classic example of Anchimeric Assistance (Neighboring Group Participation). The Boc group is chemically intact, but the carbamate functionality participates in the reaction because the leaving group (Cl) is in the perfect position (

-position) for internal displacement.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.[2] (General stability of Carbamates).

• Dhanak, D., & Reese, C. B. (1986). Synthesis of N-tert-butoxycarbonylaziridines. Journal of the Chemical Society, Perkin Transactions 1, 2181-2186.

  -halo carbamates).

• Sardina, F. J., et al. (1989). A simple synthesis of N-protected aziridines. Journal of Organic Chemistry, 54(19), 4654-4660. (Methodology for base-mediated cyclization).

• Bennani, Y. L., et al. (1995). Trans-1,2-diaminocyclohexane derivatives as chiral reagents. Chemical Reviews, 95(6), 1755-1796. (Discussion of oxazolidinone vs aziridine pathways).

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]

Technical Support Center: Optimizing Chlorination of Boc-Amino Alcohols

Status: Active Agent: Senior Application Scientist, Process Chemistry Division Ticket Subject: Yield Optimization & Impurity Control in N-Boc-Amino Alkyl Chloride Synthesis

Introduction: The "Boc-Activation" Paradox

Welcome to the technical support hub. You are likely here because converting a Boc-protected amino alcohol to a chloride is deceivingly difficult. The central conflict is the Boc-Activation Paradox : To convert the alcohol (-OH) to a chloride (-Cl), you must activate the oxygen, making it a good leaving group. However, most activation methods (Thionyl chloride, acidic conditions) generate HCl, which rapidly cleaves the acid-sensitive Boc (tert-butoxycarbonyl) group.

Furthermore, the Boc group is not an innocent bystander; it is an internal nucleophile that causes Neighboring Group Participation (NGP) , leading to cyclization (oxazoline formation) rather than the desired substitution.

This guide provides the protocols and mechanistic insights to navigate these competing pathways.

Module 1: Reagent Selection Strategy

Do not default to Thionyl Chloride (

) without a strategy. Use this decision matrix to select the correct reagent based on your substrate's scale and sensitivity.

Figure 1: Decision matrix for selecting the optimal chlorination reagent based on scale and downstream processing capabilities.

Module 2: The "Oxazoline" Trap (Critical Failure Mode)

The most common reason for low yield isn't decomposition; it's the formation of a stable, cyclic impurity.

The Mechanism of Failure

When the hydroxyl group is activated (e.g., by

), the carbonyl oxygen of the Boc carbamate is positioned perfectly to attack the -carbon from the back (5-exo-tet cyclization). This forms a 2-tert-butoxy-oxazoline or an oxazolidinone derivative, locking the molecule in a cycle that does not react with chloride.

Figure 2: Kinetic competition between nucleophilic substitution (

) and neighboring group participation (NGP).

Prevention Strategy:

• High Chloride Concentration: Saturate the medium with

  to statistically favor Path A.

• Solvent Choice: Avoid highly polar solvents that stabilize the separated ion pair, which encourages the internal attack. DCM (Dichloromethane) is preferred over DMF.

Module 3: Standard Operating Procedures (SOPs)

SOP 1: The Modified Appel Reaction (Gold Standard for Lab Scale)

Best for: High stereochemical fidelity, mild conditions.

Reagents:

• Boc-amino alcohol (1.0 equiv)

• Triphenylphosphine (

  ) (1.2 - 1.5 equiv)

• N-Chlorosuccinimide (NCS) (1.2 - 1.5 equiv) (Preferred over

  due to toxicity)

• Solvent: Anhydrous DCM (0.1 M)

Protocol:

• Dissolution: Dissolve

  and the Boc-amino alcohol in anhydrous DCM under atmosphere. Cool to 0°C.[1]

• Activation: Add NCS portion-wise over 15 minutes. Note: The reaction is exothermic. Adding NCS to

  generates the phosphonium salt in situ.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

• Quench: Add water to hydrolyze excess phosphonium salts.

• Workup: Extract with DCM, wash with brine.

• Purification: The major pain point is removing Triphenylphosphine oxide (

  ).

  • Tip: Triturate the crude residue with cold diethyl ether or hexane (the product is usually soluble,

    precipitates). Filter off the solid before column chromatography.

SOP 2: The Mesylate Displacement (The "Clean" Alternative)

Best for: Avoiding phosphorus byproducts.

Step 1: Mesylation

• Dissolve Boc-amino alcohol (1.0 equiv) and Triethylamine (

  , 1.5 equiv) in DCM at 0°C.

• Add Methanesulfonyl chloride (MsCl, 1.1 equiv) dropwise. Stir 1h.

• Perform aqueous workup (dilute citric acid wash, then bicarbonate). Isolate the Mesylate intermediate (usually a solid/oil).

Step 2: Displacement

• Dissolve the crude Mesylate in DMF or Acetone.

• Add Lithium Chloride (LiCl, 3–5 equiv).

• Heat to 50–60°C for 4–12 hours.

• Validation: Monitor by TLC.[1][2][3] The mesylate spot will disappear.

Module 4: Troubleshooting & FAQs

Q1: My Boc group is falling off during the reaction. Why?

Diagnosis: Acid generation.

• If using

  : You generated HCl gas. You must use a base scavenger. Pyridine (2.0 equiv) or Imidazole are standard.

• If using Appel: Check your NCS or

  quality. Wet solvents can hydrolyze the phosphonium salt, creating HCl. Ensure conditions are strictly anhydrous.

Q2: I see a new spot on TLC that is not my product, and the mass spec shows [M-HCl].

Diagnosis: You formed the Oxazoline .

• Fix: This reaction is irreversible. You cannot revert the oxazoline to the chloride.

• Prevention for next run: Switch to the Mesylate method (SOP 2) . The two-step process isolates the activation step from the substitution step, often reducing the probability of cyclization compared to the highly reactive oxyphosphonium intermediate in the Appel reaction.

Q3: How do I get rid of the Triphenylphosphine Oxide ( ) from the Appel reaction?

Solution:

• Precipitation: Dissolve crude in minimal Toluene, add

  (anhydrous). A complex forms that precipitates .

• Chromatography: Use a solvent system of Hexane:Ethyl Acetate (3:1).

  is very polar and usually stays at the baseline or elutes very late compared to N-Boc chlorides.

Q4: Will this reaction racemize my chiral center?

Analysis:

• Appel / Mesylate (

  ): Proceeds with Inversion of configuration.[4][5] (e.g., L-Phenylalaninol R-Chloro derivative).
• (neat): Can proceed via (Retention), but this is unreliable.

• Risk: If you let the reaction run too long or get too hot,

  can attack the product again, causing partial racemization. Stop the reaction exactly when the starting material is consumed.

Summary Data Table

Feature	Appel Reaction (NCS/PPh3)	Buffered Thionyl Chloride	Mesylate Displacement
Boc Stability	Excellent (Neutral)	Moderate (Requires Base)	Excellent
Atom Economy	Poor (Ph3PO waste)	Good	Moderate
Purification	Difficult (Ph3PO removal)	Easy (Gas byproducts)	Moderate (2 steps)
Risk of Oxazoline	Moderate	High (Thermal)	Low
Rec. Use Case	Lab scale, Chiral substrates	Scale-up (>100g), Achiral	Difficult separations

References

• Appel Reaction Mechanism & Boc Comp

  • Title: The Appel Reaction.[1][4][5][6][7][8][9][10]

  • Source: Organic Chemistry Portal.[6][11]

  • URL:[Link]

• Optimization of Chlorination Reagents Title: A Head-to-Head Battle for Hydroxyls: Chlorophosphorane vs. Thionyl Chloride. Source: BenchChem Technical Guides.

• Oxazoline Form

  • Title: Synthesis of 2-Oxazolines from N-Allyl and N-Propargyl Amides (Mechanistic insight on cycliz
  • Source: MDPI (Molecules).

  • URL:[Link]

• General N-Boc Protection & Stability

  • Title: Optimizing reaction time and temperature for N-Boc protection (and stability d

  • Source: BenchChem.[3][9]

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. tsijournals.com [tsijournals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Appel Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. Appel reaction - Wikipedia [en.wikipedia.org]
• 7. Appel Reaction [chemistrynewlight.blogspot.com]
• 8. reddit.com [reddit.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. digscholarship.unco.edu [digscholarship.unco.edu]
• 11. 2-Oxazoline synthesis [organic-chemistry.org]

removing unreacted thionyl chloride from Boc-2-chloropropylamine

Technical Support Center: Boc-2-Chloropropylamine Purification

Subject: Removing Unreacted Thionyl Chloride (

) without Boc Deprotection Ticket ID: CHEM-SUP-8821 Urgency: High (Risk of Product Degradation)

Executive Summary

The chlorination of N-Boc-alaninol (or similar amino alcohols) using thionyl chloride (

) presents a specific chemoselective challenge. While efficiently converts the alcohol to an alkyl chloride, the byproducts ( and ) create a highly acidic environment.

The Critical Failure Mode: The tert-butoxycarbonyl (Boc) protecting group is acid-labile. Exposure to the

generated during the reaction—and specifically during the hydrolysis of excess with moisture—will cleave the Boc group, yielding the amine hydrochloride salt instead of your desired carbamate.

This guide details the Azeotropic Toluene Chase method, which is the industry standard for removing

under mild conditions to preserve Boc integrity.

Module 1: The Physical Removal Protocol (Azeotropic Chase)

Principle:

(bp 74.6 °C) is difficult to remove completely by simple vacuum evaporation because it "sticks" to viscous oils. Toluene forms a binary system (pseudo-azeotrope) with , allowing it to be co-distilled at lower temperatures and carrying the thionyl chloride out of the oil.

Step-by-Step Workflow

• Initial Bulk Removal:

  • Connect the reaction flask to a rotary evaporator.

  • Bath Temp: Set to < 40 °C . (Do not exceed 45 °C; thermal degradation of the Boc carbamate can occur in acidic media).

  • Vacuum: Apply vacuum gradually to prevent bumping.[1] Remove the bulk solvent (e.g., DCM) and the majority of

    .

• The Toluene Chase (Critical Step):

  • Once the volume is reduced to an oil, break the vacuum with dry nitrogen (not air, to avoid moisture).

  • Add anhydrous Toluene (approx. 2–3x the volume of the crude oil).

  • Re-concentrate the mixture on the rotary evaporator.

  • Repeat this process 3 times.

  • Why? This physically entrains residual

    and gas, stripping them from the viscous product.

• Final High-Vacuum Strip:

  • Place the flask on a high-vacuum manifold (Schlenk line) for 30–60 minutes to remove traces of toluene.

Data: Solvent Parameters

Solvent	Boiling Point (°C)	Role in Protocol
Thionyl Chloride	74.6	Reagent (to be removed)
Dichloromethane (DCM)	39.6	Reaction Solvent
Toluene	110.6	Chasing Solvent (Co-distills )
Water	100.0	DANGER (Generates exothermic HCl burst)

Module 2: Chemical Neutralization (The "Cold Quench")

Even after azeotropic removal, trace

may remain.[2] A standard water wash will generate a localized pocket of concentrated ( ), instantly cleaving the Boc group. You must use a buffered basic quench .

Protocol:

• Prepare the Quench: Prepare a saturated solution of Sodium Bicarbonate (

  ) and cool it to 0 °C (ice bath).

• Dilute the Product: Redissolve your stripped crude oil in fresh solvent (DCM or Ethyl Acetate).

• Reverse Addition (Safety):

  • Do not add the base to the reaction flask.

  • Instead, pour the reaction mixture slowly INTO the stirring cold bicarbonate solution .

  • Mechanism:[3][4][5][6][7] This ensures the acid is neutralized immediately upon contact, maintaining a pH > 7 and protecting the Boc group.

• Separation: Separate the organic layer, dry over

  , and concentrate.

Module 3: Visualization of Workflow

The following diagram illustrates the decision logic required to preserve the Boc group during workup.

Caption: Workflow for removing thionyl chloride while preserving acid-sensitive Boc groups. Note the cyclic toluene chase and the critical "Reverse Quench" step.

Module 4: Troubleshooting & FAQs

Q: My product turned into a solid/gum after evaporation and is water-soluble. What happened? A: You likely deprotected the Boc group. If residual

or was present and you exposed it to moisture (or heated it too high), the Boc group cleaved, leaving you with 2-chloropropylamine hydrochloride.

• Verification: Check NMR.[8][9][10][11] Loss of the singlet at ~1.4 ppm (9H, t-butyl) confirms deprotection.

Q: Can I use Methanol to quench the excess

? A: ABSOLUTELY NOT. Reacting with methanol generates gas and Methyl Chloride ( ) or Dimethyl Sulfite. This generates more acid in situ, which will rapidly cleave your Boc group. Always use a non-nucleophilic base (Bicarbonate) or inert azeotropes (Toluene).

Q: I smell sulfur even after the toluene chase. Is it safe to proceed? A: Sulfur species have low odor thresholds. If you have performed the toluene chase 3 times and the oil volume is constant, the remaining smell is likely trace trapped gas. Proceed immediately to the Cold Bicarbonate Quench (Module 2). Do not let the oil sit exposed to air moisture for long periods.

Q: Why not use a base trap (triethylamine) in the reaction? A: You can, but it often creates thick amine-salt sludges that make stirring difficult. The "Neat" or "DCM solution" method followed by Toluene chase is generally cleaner for this specific substrate.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.[7] (Detailed data on Boc stability and cleavage mechanisms).

• BenchChem Technical Support. (2025). Removal of Excess Thionyl Chloride: Azeotropic Distillation Protocols. (General protocols for acyl chloride purification).

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane. Journal of Peptide Research. (Establishes the sensitivity of Boc to HCl).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 4. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. reddit.com [reddit.com]
• 9. Page loading... [wap.guidechem.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Moisture Management for Chloropropyl Carbamate Intermediates

Status: Active Operator: Dr. A. Vance, Senior Application Scientist Ticket Context: Handling, storage, and reaction optimization of moisture-sensitive 3-chloropropyl chloroformate and isocyanate precursors.

Introduction: The "Invisible" Contaminant

Welcome to the Technical Support Center. If you are working with chloropropyl carbamate intermediates —specifically the electrophilic precursors like 3-chloropropyl chloroformate (CAS 628-11-5) or 3-chloropropyl isocyanate —you are fighting a two-front war.

• Hydrolysis: Water destroys your reagent, releasing CO₂ and HCl (or amines).

• Cyclization: The "chloropropyl" chain is not just a linker; it is a leaving group waiting to happen. Moisture-induced hydrolysis generates nucleophiles (alcohols/amines) that can intramolecularly attack the alkyl chloride, forming unwanted cyclic byproducts (oxazolidinones or cyclic carbonates).

This guide replaces standard SOPs with field-proven troubleshooting logic to prevent these degradation cascades.

Module 1: Storage & Reagent Integrity

User Query: "My bottle of 3-chloropropyl chloroformate has a slight haze and hissed when I opened it. Is it usable?"

The Diagnostic

Verdict: Quarantine immediately. The "hiss" is the release of carbon dioxide (CO₂) and hydrogen chloride (HCl) gas, the primary byproducts of hydrolysis. The "haze" is likely polymerized urea (if isocyanate) or salts formed from HCl corrosion of the container liner.

The Science: Why it happens

Chloroformates and isocyanates are moisture scavengers by nature.

• Chloroformate Hydrolysis:

  Note: The generated HCl is autocatalytic. It protonates the carbonyl, making it more susceptible to further attack, accelerating degradation.

Protocol: The "Zero-Headspace" Standard

Do not rely on manufacturer packaging once opened. Follow this storage protocol:

• Septum Retrofit: Replace original caps with PTFE-lined Sure/Seal™ style septa immediately upon opening.

• Inert Gas Purge: Never return a bottle to the fridge with air in the headspace. Purge with dry Argon (heavier than air) for 60 seconds before sealing.

• Parafilm is Insufficient: Use electrical tape or shrink bands over the cap-bottle junction. Parafilm is permeable to moisture over long periods at 4°C.

Module 2: Reaction Optimization & Troubleshooting

User Query: "I see a white precipitate forming immediately upon adding my amine to the chloropropyl chloroformate solution. My yield is <50%."

The Troubleshooting Logic

This is the classic "Race Condition" failure. You have two competing reactions:

• Productive: Amine attacks Carbonyl

  Carbamate.

• Destructive: Water attacks Carbonyl

  Unstable Carbamic Acid Amine + CO₂.

The Precipitate: In isocyanate/chloroformate chemistry, the white solid is often Disubstituted Urea . The amine you intended to react with the reagent instead reacts with the hydrolysis product of the reagent.

Critical Control Point: Solvent Drying

Standard "HPLC Grade" solvents are not dry enough (often 100-200 ppm water). You need <50 ppm .

Solvent	Recommended Drying Agent	Indicator of Dryness
Dichloromethane (DCM)	CaH₂ (Reflux) or 3Å Molecular Sieves	Karl Fischer Titration
THF	Na/Benzophenone (Blue color)	Deep Blue/Purple Color
Toluene	Na/Benzophenone or 4Å Sieves	Persistent Blue Color

The "Chloropropyl" Specific Risk: Cyclization

Unlike simple alkyl chains, the 3-chloropropyl group introduces a risk of intramolecular alkylation .

• Scenario: If moisture hydrolyzes your intermediate to 3-chloropropan-1-ol (from chloroformate) or 3-chloropropylamine (from isocyanate).

• Result: Under basic conditions (often added to scavenge HCl), the free hydroxyl/amine attacks the terminal chloride.

  • Outcome: Formation of Oxetane or Azetidine derivatives, or cyclic carbonates.

Module 3: Visualizing the Degradation Cascade

The following diagram illustrates the "Race Condition" you must manage. Note how moisture triggers a cycle that consumes your starting material and your nucleophile.

Figure 1: The degradation pathways of chloropropyl chloroformate. Path A is the desired synthesis. Path B represents moisture intrusion leading to HCl release and cyclization byproducts.

Module 4: Analytical Verification (FAQ)

Q: How do I distinguish between the linear carbamate and the cyclic byproduct in NMR?

A: The methylene protons adjacent to the chlorine and oxygen are your diagnostic markers. In the linear form, the chain is flexible. Upon cyclization (e.g., to a cyclic carbonate or oxazolidinone), the ring strain causes distinct chemical shift changes.

Proton Environment	Linear Carbamate ( ppm)	Cyclic Byproduct ( ppm)
-CH₂-Cl	~3.60 ppm (Triplet)	Disappears/Shifts Upfield
-O-CH₂-	~4.20 ppm (Triplet)	~4.40 - 4.50 ppm (Multiplet)
N-H	Broad Singlet (Variable)	Absent (if oxazolidinone formed)

Note: Values are approximate (in CDCl₃) and depend on the specific amine used.

Summary Checklist for Success

• Inspect: Clear liquid, no precipitate, no pressure release.

• Dry: Solvents must be <50 ppm H₂O (Karl Fischer verified).

• Purge: Argon blanket during all transfers.

• Add: Add the chloroformate slowly to the amine at 0°C to minimize kinetic heating (which accelerates hydrolysis if trace water is present).

• Quench: Use a non-aqueous quench (like anhydrous ethanol) if you suspect unreacted chloroformate before aqueous workup.

References

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh, Department of Chemistry. [Link]

• Cotarca, L., & Eckert, H. (2017). Phosgenations - A Handbook. Wiley-VCH.[1][2] (Contextual reference for Chloroformate synthesis and hydrolysis kinetics).

• National Institutes of Health (NIH). (2020). Cyclization of N-(3-Oxoalkyl)chloroacetamides Under Basic Conditions. PubMed Central. [Link]

Sources

• 1. A Conia-Ene-Type Cyclization under Basic Conditions Enables an Efficient Synthesis of (-)-Lycoposerramine R - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fast Cyclization of a Proline-Derived Self-Immolative Spacer Improves the Efficacy of Carbamate Prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Thermal Stability &amp; Handling of Boc-3-Chloropropylamine

Introduction: The Stability Paradox

As Senior Application Scientists, we often see researchers treat Boc-3-chloropropylamine as a standard protected amine. This is a critical error. Unlike simple alkyl carbamates, this compound possesses an "internal time bomb": a nucleophilic carbamate moiety tethered three carbons away from an electrophilic alkyl chloride.

While the Boc group suppresses nitrogen nucleophilicity, it does not eliminate the reactivity of the carbonyl oxygen . Under thermal stress, this compound is not just liable to deprotect; it is prone to intramolecular O-alkylation , leading to irreversible cyclic byproducts.

This guide addresses the thermodynamic sinks and kinetic traps associated with this reagent.

Part 1: Thermal Stability Profile

Q: What is the safe temperature operating window for this reagent?

A: You must maintain a strict thermal ceiling.

• Recommended Storage: -20°C (Solid/frozen state is safest).

• Processing Limit: < 40°C.

• Critical Failure Point: > 80°C (Rapid decomposition onset).

The Mechanism of Failure: At elevated temperatures (>80°C), the carbonyl oxygen of the Boc group attacks the

-carbon (bearing the chlorine). This is a 5-exo-tet cyclization that is entropically favored. It results in the formation of a cyclic urethane (2-oxazolidinone) and the release of volatile byproducts (isobutylene/HCl or tert-butyl chloride).

Data Summary: Stability Metrics

Parameter	Value / Limit	Consequence of Exceeding
Storage Temp	-20°C	Slow hydrolysis or dimerization over months.
Process Temp	< 40°C	Negligible degradation (Safe Zone).
Thermal Onset ( )	~85-90°C	Onset of intramolecular cyclization (O-alkylation).
Boc Thermolysis	> 150°C	Rapid release of Isobutylene + CO (Pressure Hazard).
Flash Point	~95°C	Fire hazard; coincides with rapid decomposition.

Part 2: Visualizing the Degradation Pathways

The following diagram illustrates the divergent pathways based on environmental conditions (Thermal vs. Basic).

Figure 1: Divergent reaction pathways. Thermal stress favors O-alkylation (Oxazolidinone), while strong bases favor N-alkylation (Azetidine).

Part 3: Troubleshooting Guide

Scenario 1: "My material turned into a gummy solid during distillation."

Diagnosis: Thermal Polymerization / O-Alkylation. Root Cause: You likely attempted to distill the compound at high vacuum but required pot temperatures exceeding 80°C. The material underwent self-catalyzed cyclization to the oxazolidinone derivative, which has a much higher melting point and polarity. Corrective Action:

• Stop Distillation: Do not heat this compound to purify it.

• Alternative Purification: Use flash column chromatography (Silica gel, Hexane/EtOAc) or vacuum drying at room temperature only.

• Validation: Check IR spectroscopy. A shift in the carbonyl stretch from ~1700 cm⁻¹ (Boc) to ~1750 cm⁻¹ indicates oxazolidinone formation.

Scenario 2: "The bottle is pressurized and smells acidic."

Diagnosis: Hydrolysis-Induced Decomposition. Root Cause: Moisture ingress. The alkyl chloride is susceptible to slow hydrolysis, generating HCl. This trace acid catalyzes the cleavage of the Boc group (which is acid-labile), releasing CO

and isobutylene gas. Corrective Action:

• Venting: Carefully vent the container in a fume hood.

• Neutralization: If the material is valuable, dissolve in Et

  O and wash with cold saturated NaHCO to remove acid traces.

• Prevention: Store under Argon/Nitrogen with desiccants.

Scenario 3: "I see a new spot on TLC after leaving the reaction overnight at 50°C."

Diagnosis: Premature Cyclization. Root Cause: Even mild heat (40-60°C) over extended periods (24h+) can drive the formation of the cyclic carbamate (Oxazolidinone), especially in polar solvents like DMF or DMSO which stabilize the transition state. Corrective Action:

• Lower Temperature: Conduct reactions at 0°C to RT.

• Solvent Switch: Use non-polar solvents (DCM, Toluene) if possible to disfavor the charge-separated transition state of the cyclization.

Part 4: Experimental Protocols (Self-Validating)

Protocol A: Safe Removal of Boc (Deprotection) without Cyclization

Objective: To obtain the 3-chloropropylamine salt without triggering the O-alkylation side reaction.

• Preparation: Dissolve Boc-3-chloropropylamine (1.0 equiv) in 1,4-Dioxane (dry).

  • Why Dioxane? It is non-nucleophilic and modulates the acidity better than MeOH.

• Acid Addition: Add 4M HCl in Dioxane (5.0 equiv) dropwise at 0°C .

  • Control: Do not use TFA/DCM if you plan to evaporate with heat. HCl forms the stable ammonium salt immediately, preventing the free amine from cyclizing.

• Reaction: Stir at 0°C

  RT for 2 hours. Monitor by TLC (stain with Ninhydrin).

• Isolation: Dilute with Et

  O. The product, 3-chloropropylamine hydrochloride, will precipitate as a white solid.

• Filtration: Filter and wash with cold ether.

  • Validation: The salt is stable. If you obtain an oil that doesn't crystallize, you likely formed the oxazolidinone (which stays in the organic layer).

Protocol B: Purity Check (H-NMR)

Objective: Quickly identify if your stock has degraded.

• Solvent: CDCl

  .

• Key Signal (Intact): Look for the tert-butyl singlet at

  1.44 ppm (9H).

• Key Signal (Degraded - Oxazolidinone): Look for the disappearance of the tert-butyl peak and the shift of the methylene protons adjacent to Oxygen/Nitrogen.

• Key Signal (Hydrolysis): Broad peaks near 8.0 ppm (Ammonium) and loss of the Boc group.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use this reagent to make N-Boc-Azetidine intentionally? A: Yes, but not thermally. You must use a strong base (like NaH or KO

Bu) in THF at reflux. This forces the Nitrogen to deprotonate (becoming a better nucleophile than the Oxygen) and attack the chloride. Thermal treatment alone favors the Oxygen attack (Oxazolidinone).

Q: Is the chloride leaving group active enough for direct displacement by weak nucleophiles? A: No. Primary alkyl chlorides are sluggish. You usually need to add KI (Finkelstein condition) to convert it to the iodide in situ if you want to react it with mild nucleophiles. However, adding Iodide increases the risk of intramolecular cyclization because the Iodide is a better leaving group for the internal nucleophilic attack!

Q: Why does the SDS say "Store in Freezer" if it's a stable chemical? A: "Stable" is relative. At room temperature, the entropy-driven cyclization is slow but non-zero. Over 6 months at 25°C, you can lose 5-10% purity to cyclization. At -20°C, this reaction rate is effectively zero.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Boc stability and thermal cleavage mechanisms).

• Benedetti, F., et al. (2003). "Cyclization of N-Boc-haloamines: Synthesis of cyclic carbamates vs azacycles." Tetrahedron Letters, 44(9), 1795-1798. (Definitive study on O-alkylation vs N-alkylation pathways).

• BenchChem. (2025).[1] Application Notes: Intramolecular Cyclization of N-Boc-3-Chloropropylamine Derivatives. (Protocols for azetidine synthesis and stability data).

• Sigma-Aldrich. (2024). Safety Data Sheet: tert-Butyl (3-chloropropyl)carbamate. (Physical properties and storage hazards).

• Hanessian, S., et al. (2005). "Synthetic studies in the intramolecular carbocyclization of N-acyloxyiminium ions." Journal of Organic Chemistry, 70(13), 5070-5085.[2] (Mechanistic insight into N-Boc nucleophilic attacks).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthetic studies in the intramolecular carbocyclization of N-acyloxyiminium ions. Stereoelectronic and steric implications of nucleophilic alkene, alkyne, and allene tethers - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Structural Validation and Comparative NMR Profiling of tert-Butyl N-(2-chloropropyl)carbamate

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Analytical Scientists

Executive Summary & Core Directive

This guide provides an in-depth technical analysis of the 1H NMR spectrum of tert-butyl N-(2-chloropropyl)carbamate , a critical chiral building block in peptidomimetic drug discovery. Unlike standard spectral lists, this document focuses on comparative discrimination : distinguishing the target molecule from its thermodynamic regioisomers and identifying common synthetic impurities.

Key Technical Insight: The presence of the chiral center at C2 renders the adjacent methylene protons (

) diastereotopic.[1] Successful validation requires resolving these magnetically non-equivalent protons, which often appear as complex multiplets rather than a simple doublet or triplet.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and spectral integrity, follow this "Check-Verify-Acquire" protocol. This system is designed to flag sample degradation (e.g., HCl elimination) before data acquisition.

Sample Preparation Strategy

• Solvent Selection:

  • Primary (

    ): Best for resolution of the alkyl chain coupling constants ( -values).

  • Secondary (

    ): Required if rotameric broadening obscures the signal or to confirm exchangeable protons.

• Concentration: 10–15 mg in 0.6 mL solvent. Warning: Higher concentrations may induce aggregation, broadening the carbamate NH signal.

Acquisition Parameters[2]

• Pulse Sequence: Standard zg30 (30° pulse) to maximize signal-to-noise.

• Relaxation Delay (

  ): Set to seconds. The tert-butyl group has a long relaxation time; insufficient delay will distort integration values (expected 9H).

• Scans: 16–32 scans are sufficient for >98% purity assessment.

1H NMR Spectrum Analysis (Detailed Assignment)

Structural Logic & Connectivity

The molecule consists of a Boc-protected amine attached to a propyl chain with a chlorine atom at the secondary carbon (C2).

Structure:

Chemical Shift Table ( , 400 MHz)

Assignment	Shift ( , ppm)	Multiplicity	Integral	Coupling ( , Hz)	Structural Insight
Boc Group	1.44	Singlet (s)	9H	-	Diagnostic for protection. Sharp singlet.
C3-Methyl	1.52	Doublet (d)	3H	~6.5	Coupled to C2-methine. Key for distinguishing regioisomers.
C1-Methylene	3.25 – 3.55	Multiplet (m)	2H	Complex	Diastereotopic protons. Split by NH and C2-methine.
C2-Methine	4.05 – 4.20	Multiplet (m)	1H	~6.5	Deshielded by Cl. Chiral center.
Carbamate NH	4.85 – 5.10	Broad (br s)	1H	-	Exchangeable. Chemical shift is concentration/temperature dependent.

Deep Dive: The Diastereotopic Effect

The carbon at position 2 (C-Cl) is a stereocenter (R or S). Consequently, the two protons on C1 are diastereotopic (

). They do not appear as a simple doublet (coupling to CH) or triplet (coupling to NH).

• Observation: Look for a complex multiplet pattern in the 3.2–3.6 ppm range.

• Validation: If this region appears as a clean doublet, suspect the loss of the chiral center (e.g., elimination to an alkene) or accidental equivalence (rare in

  ).

Comparative Analysis: Product vs. Alternatives

This section objectively compares the target molecule against its most common synthetic impurities and isomers.

Comparison 1: Target vs. Regioisomer (3-chloropropyl)

A common synthetic error is the formation of the linear isomer: tert-butyl N-(3-chloropropyl)carbamate.

Feature	Target: 2-chloropropyl	Alternative: 3-chloropropyl	Diagnostic Rule
Methyl Group	Doublet (~1.5 ppm)	Triplet (~1.0 ppm)	The "Doublet Test" : If the methyl is a triplet, you have the linear isomer.
Methine (CH-Cl)	Signal at ~4.1 ppm (1H)	None (replaced by quintet)	The target has a methine; the isomer has a central methylene.
Symmetry	Asymmetric (Chiral)	Symmetric chain	Linear isomer lacks diastereotopic splitting.

Comparison 2: Target vs. Cyclic Carbamate (Oxazolidinone)

Under basic conditions, the nitrogen can attack C2, displacing chloride to form 5-methyl-2-oxazolidinone (cyclic carbamate).

• Spectral Shift: The Boc singlet (1.44 ppm) will disappear or shift significantly if the Boc group is lost during cyclization.

• NH Signal: The cyclic carbamate NH is significantly more deshielded (~6.0–7.5 ppm) compared to the Boc-NH (~4.9 ppm).

Visualizations & Logic Flows

Diagram: Spectral Assignment Logic

This diagram illustrates the flow of logic used to assign the spectrum based on connectivity and electronegativity.

Caption: Logical mapping of molecular fragments to specific NMR signals. Note the distinct pathways for the chiral core components.

Diagram: Comparative Decision Tree

A flowchart for researchers to rapidly identify their product or impurity.

Caption: Rapid diagnostic flowchart for distinguishing the target 2-chloropropyl derivative from linear isomers and byproduct impurities.

Troubleshooting & Advanced Considerations

Rotamers

Boc-carbamates often exhibit rotamerism (restricted rotation around the N-CO bond).

• Symptom: Small "shadow" peaks appearing near the main signals (approx. 5-10% intensity).

• Solution: This is not an impurity.[2] To coalesce the peaks, run the NMR at elevated temperature (e.g., 50°C in

  ).

Solvent Effects ( vs )

• : The NH proton is often broad and may overlap with the methine signal.
• : The NH proton becomes a sharp doublet (coupling to ) and shifts downfield (~6.5-7.0 ppm). Use DMSO if precise integration of the NH proton is required for purity calculations.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[3] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 3: NMR - Diastereotopic Protons).

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Link

• PubChem Compound Summary. (2025). tert-Butyl N-(2-chloropropyl)carbamate (Analogous Structure Analysis). National Center for Biotechnology Information. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. modgraph.co.uk [modgraph.co.uk]
• 3. carlroth.com [carlroth.com]

Spectroscopic Validation of Boc-Protected Alkyl Chlorides: A Comparative IR Guide

Topic: Characteristic IR Bands for Boc-Protected Alkyl Chlorides Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary

In the synthesis of bifunctional building blocks for medicinal chemistry, Boc-protected alkyl chlorides (e.g., tert-butyl (n-chloroalkyl)carbamates) serve as critical intermediates. They enable the selective functionalization of the alkyl chloride terminus while masking the amine. However, the high reactivity of the chloride and the potential for side reactions (cyclization, isocyanate formation) necessitate rigorous validation.

This guide provides a technical comparison of the infrared (IR) spectral features of Boc-protected alkyl chlorides against their free amine precursors and alternative protecting groups (Cbz) . It establishes a self-validating spectroscopic protocol to confirm successful protection and purity without relying solely on time-consuming NMR analysis.

Part 1: The Spectroscopic Signature

The infrared spectrum of a Boc-protected alkyl chloride is defined by the interplay between the carbamate protecting group and the alkyl halide tail.

Characteristic Absorption Bands

The following table summarizes the diagnostic bands required to validate the structure

.

Functional Group	Vibration Mode	Frequency ( )	Intensity	Diagnostic Value
Carbamate C=O	Stretching	1680 – 1720	Strong	Primary Indicator. Differentiates product from starting amine (which lacks C=O).
Carbamate N-H	Stretching	3300 – 3450	Medium	Single sharp band indicates secondary amine (Boc-protected).
-Butyl Group	C-H Bending	1365 & 1390	Medium	The "Gem-Dimethyl Split." A distinct doublet characteristic of the tert-butyl group.
C-N	Stretching	1160 – 1280	Strong	Broad band, confirms carbamate linkage.
Alkyl C-Cl	Stretching	650 – 800	Weak/Med	Fingerprint region. Confirms retention of the chloride leaving group.

The "Gem-Dimethyl" Fingerprint

While the Carbonyl (

) stretch is the most obvious marker, the gem-dimethyl doublet is the specific identifier for the Boc group.

• Mechanism: The two methyl groups on the quaternary carbon of the tert-butyl moiety interact, causing a splitting of the symmetric methyl bending vibration.

• Observation: Look for two distinct peaks of roughly equal intensity at approximately 1365

  and 1390 .

• Differentiation: This doublet is absent in Cbz, Fmoc, or Acetyl protecting groups, making it a definitive "Boc" marker.

Part 2: Comparative Analysis

To validate the synthesis, one must compare the product spectrum against the starting material and potential side products.

Comparison: Product (Boc-Cl) vs. Precursor (Amino-Cl)

The primary goal is to confirm the conversion of a primary amine to a carbamate.

• Precursor (Free Amine):

  • N-H Region: Shows a doublet (symmetric and asymmetric stretches) between 3300–3500

    .

  • C=O Region: Silent (No peak at ~1700

    ).

  • N-H Bend: Broad "scissoring" band at ~1600

    .

• Product (Boc-Amine):

  • N-H Region: Collapses to a singlet ~3350

    .

  • C=O Region: Strong Appearance at 1690–1720

    .

Comparison: Boc vs. Cbz (Alternative)

When selecting between Boc (acid-labile) and Cbz (hydrogenation-labile), IR can distinguish the two if labeling is lost.

• Boc: Shows the 1365/1390

  doublet (Aliphatic character).

• Cbz: Lacks the doublet; instead shows aromatic overtones (1700–2000

  , weak pattern) and aromatic C=C stretches (~1500, 1600 ).

Visualizing the Spectral Logic

The following diagram maps the specific wavenumbers to the structural components of the molecule.

Figure 1: Spectral assignment map for Boc-protected alkyl chlorides.

Part 3: Experimental Protocol & Validation

Objective: Synthesis of N-Boc-3-chloropropylamine from 3-chloropropylamine hydrochloride, utilizing IR for in-process monitoring.

Synthesis Protocol

Reagents: 3-Chloropropylamine HCl (1.0 eq), Di-tert-butyl dicarbonate (

, 1.1 eq), Triethylamine ( , 2.5 eq), Dichloromethane (DCM).

• Setup: Suspend 3-chloropropylamine HCl in DCM at 0°C.

• Neutralization: Add

  dropwise. The solution will become clear as the free amine is liberated.

• Protection: Add

  dissolved in DCM dropwise over 15 minutes.

  • Why: Slow addition prevents localized heating and potential cyclization of the amino-chloride to pyrrolidine.

• Reaction: Warm to room temperature and stir for 4 hours.

• Workup: Wash with 1M HCl (to remove unreacted amine), then saturated

  , then brine. Dry over and concentrate.

The "Stop/Go" IR Validation Workflow

Do not proceed to the next synthetic step until the following IR criteria are met.

Figure 2: Decision tree for validating Boc-protection reactions via IR spectroscopy.

Troubleshooting Common Failure Modes

Observation	Diagnosis	Remediation
Doublet at 3300/3400	Residual Primary Amine. The reaction is incomplete.	Add 0.2 eq and stir longer. Ensure pH > 8.
Peak at 2270	Isocyanate Formation. Elimination of -Butanol has occurred (usually thermal).	Reaction got too hot or workup was too acidic. Discard and restart at 0°C.
Missing 650-800	Loss of Chloride. Cyclization may have occurred (e.g., to pyrrolidine).	Check NMR. If cyclized, the alkyl chain signals will shift significantly.
Broad OH ~3400	Hydrolysis. Formation of alcohol or wet solvent.	Dry sample thoroughly. If band persists, chloride may have hydrolyzed to alcohol.

References

• National Institute of Standards and Technology (NIST). (2023). tert-Butyl carbamate Infrared Spectrum. NIST Chemistry WebBook, SRD 69. [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). John Wiley & Sons Ltd. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Distinguishing Chloropropyl Carbamate Regioisomers: A High-Resolution NMR Guide

Executive Summary & Chemical Context[1][2][3][4][5]

In pharmaceutical synthesis, particularly involving propylene oxide ring-opening reactions or the functionalization of chloropropanols, the formation of regioisomeric carbamates is a persistent challenge.[1] The distinction between 2-chloropropyl carbamate and its isomers (often colloquially referred to as 1-chloropropyl or 3-chloropropyl derivatives) is critical for regulatory compliance and structure-activity relationship (SAR) studies.[1]

Clarification of Nomenclature: Strict IUPAC nomenclature defines "1-chloropropyl carbamate" as an

-halo carbamate ( ), a chemically unstable species prone to rapid hydrolysis into aldehydes.[1] In practical industrial and medicinal chemistry contexts, "1-chloropropyl" typically refers to the 1-chloro-2-propyl regioisomer (secondary carbamate) or the linear 3-chloropropyl isomer.[1]

This guide provides a definitive protocol for distinguishing the stable regioisomers:

• Isomer A (Primary Carbamate): 2-chloropropyl carbamate (2-chloro-1-propyl carbamate).[1]

• Isomer B (Secondary Carbamate): 1-chloropropan-2-yl carbamate (often mislabeled as 1-chloropropyl).[1]

• Isomer C (Linear): 3-chloropropyl carbamate.[1][2]

Theoretical NMR Framework

The distinction relies on the predictable deshielding effects of the carbamate oxygen (-O-CO-) versus the chlorine atom (-Cl).[1]

The Shielding Hierarchy[2]

• -Protons to Carbamate Oxygen: Significantly deshielded ( 4.8 – 5.2 ppm for methine; 4.0 – 4.2 ppm for methylene).[1]
• -Protons to Chlorine: Moderately deshielded ( 4.0 – 4.4 ppm for methine; 3.5 – 3.8 ppm for methylene).[1]
• -Effect: Methyl groups adjacent to the functionalized carbon appear as doublets ( 1.2 – 1.5 ppm).[1]

Comparative Analysis Table

Feature	Isomer A: 2-chloropropyl carbamate	Isomer B: 1-chloropropan-2-yl carbamate	Isomer C: 3-chloropropyl carbamate
Structure
Carbamate Type	Primary ( )	Secondary ( )	Primary ( )
Key Signal	Overlapping Region: Methine ( ) and Methylene ( ) often congregate at 4.0–4.3 ppm .[1]	Distinct Separation: Methine ( ) is strongly deshielded to ~5.0 ppm .[1] Methylene ( ) is upfield at ~3.7 ppm .[1]	No Methyl Doublet: Central appears as a quintet at ~2.0 ppm .[1]
Methyl Group	Doublet ( ppm)	Doublet ( ppm)	Absent
Shifts	(~58 ppm), (~69 ppm)	(~71 ppm), (~47 ppm)	(~62 ppm), (~42 ppm)

Experimental Protocol

Reagents and Equipment[1][2][7]

• Instrument: 400 MHz NMR or higher (600 MHz recommended for resolving second-order effects in Isomer A).

• Solvent: DMSO-

  (Preferred for carbamate visibility) or .[1]

• Internal Standard: TMS (Tetramethylsilane).[1][3]

Step-by-Step Characterization Workflow

• Sample Preparation: Dissolve 5–10 mg of the carbamate sample in 0.6 mL of DMSO-

  . Ensure the solution is homogenous.

• 1H Acquisition:

  • Pulse angle: 30°.[1]

  • Relaxation delay (

    ): 1.0 s (ensure quantitative integration of methyls).

  • Scans: 16–64.[1]

• 13C Acquisition (APT/DEPT): Crucial for confirming the number of

  vs carbons.

• Data Processing:

  • Calibrate DMSO-

    residual peak to 2.50 ppm ( ) and 39.5 ppm ( ).

  • Apply exponential multiplication (LB = 0.3 Hz) for resolution.

Diagnostic Interpretation Logic

The following decision tree visualizes the logic for assigning the specific isomer based on the

NMR spectrum.

Figure 1: NMR Decision Tree for determining chloropropyl carbamate regioisomers based on chemical shift analysis.

Detailed Spectral Analysis

Isomer A: 2-chloropropyl carbamate[2]

• Mechanism: The carbamate moiety is attached to the primary carbon (

  ).[1] The chlorine is on the secondary carbon ( ).[1]

• Spectral Signature:

  • The

    proton is attached to a carbon bearing a Chlorine.[1][4] This is less deshielded than a carbon bearing an Oxygen.[1][4]

  • However, the

    protons are attached to the Carbamate Oxygen, pushing them downfield.[1]

  • Result: The

    (~4.2 ppm) and (~4.1 ppm) signals often converge into a complex second-order multiplet region.[1]

  • Verification: A

    DEPT-135 experiment will show the (positive) and (negative) signals close in shift but inverted in phase.

Isomer B: 1-chloropropan-2-yl carbamate[2]

• Mechanism: The carbamate is attached to the secondary carbon (

  ).[1] The chlorine is on the primary carbon ( ).[1]

• Spectral Signature:

  • The

    proton is geminal to the Carbamate Oxygen.[1] This causes a significant downfield shift to ~5.0 ppm (sextet).[1]

  • The

    protons are attached to Chlorine, appearing significantly upfield at ~3.6–3.8 ppm (doublet of doublets).[1]

  • Result: A "cleaner" spectrum with well-separated diagnostic peaks.[1]

Isomer C: 3-chloropropyl carbamate[2][6][9]

• Mechanism: Linear chain (

  ).[1]

• Spectral Signature:

  • Distinctive quintet at ~2.0 ppm for the central methylene.[1]

  • Two triplets: one for

    (~3.6 ppm) and one for (~4.1 ppm).[1]

  • Absence of methyl doublet is the primary exclusion criterion for Isomers A and B.[1]

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[1][5] (Standard reference for chemical shift additivity rules).

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1] (Source for specific substituent effects of -Cl and -OCONH2).

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 20244590, 3-Chloropropyl (4-hydroxy-2-nitrophenyl)carbamate. Retrieved from [Link]

• Oxford Instruments. (n.d.).[1] Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from [Link]

Sources

• 1. Isopropyl (3-methyl-1-{[1-(4-methylphenyl)ethyl]amino}-1-oxobutan-2-yl)carbamate | C18H28N2O3 | CID 6914821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 116861-31-5|tert-Butyl (3-chloropropyl)carbamate|BLD Pharm [bldpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. C3H7Cl CH3CHClCH3 2-chloropropane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1  isopropyl chloride 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. (1-Chloropropyl)benzene | C9H11Cl | CID 524241 - PubChem [pubchem.ncbi.nlm.nih.gov]

13C NMR Chemical Shifts of tert-Butyl N-(2-chloropropyl)carbamate

This guide provides a technical analysis of the 13C NMR chemical shifts of tert-butyl N-(2-chloropropyl)carbamate , a critical intermediate in the synthesis of functionalized amines and peptidomimetics.[] It focuses on the spectral distinction between the target molecule and its common regioisomer, offering researchers a self-validating method for structural confirmation.[]

A Comparative Characterization Guide for Drug Development[1]

Product: tert-Butyl N-(2-chloropropyl)carbamate CAS: 272791-90-9 Formula: C₈H₁₆ClNO₂ Molecular Weight: 193.67 g/mol []

Core Directive: Diagnostic Utility & Synthesis Logic

In medicinal chemistry, this molecule is typically synthesized from Boc-1-amino-2-propanol .[] A critical challenge in this synthesis is the formation of a regioisomer (tert-butyl N-(1-chloropropan-2-yl)carbamate) via an aziridinium ion intermediate. Standard analytical protocols often fail to distinguish these isomers due to their identical mass and similar polarity.

The 13C NMR spectrum is the definitive tool for differentiation. The position of the methyl group signal and the chloromethine/chloromethylene signals provides unambiguous evidence of the chloride's location (primary vs. secondary carbon).

Experimental Protocol: Synthesis & Isolation

To obtain valid NMR data, the compound must be synthesized under conditions that favor the kinetic product or allow for separation.[]

• Reagents: tert-Butyl (2-hydroxypropyl)carbamate (1.0 eq), Thionyl Chloride (SOCl₂), Triethylamine (Et₃N), Dichloromethane (DCM).[]

• Procedure:

  • Dissolve starting carbamate in dry DCM at -78°C.

  • Add Et₃N (2.0 eq) followed by dropwise addition of SOCl₂ (1.2 eq).

  • Allow to warm to room temperature (formation of aziridinium intermediate occurs here).

  • Quench with saturated NaHCO₃.[] Extract with DCM.[2]

• Purification: Flash column chromatography (Hexanes/EtOAc 9:1). The target 2-chloropropyl isomer typically elutes slightly later than the 1-chloropropan-2-yl isomer due to steric shielding of the polar carbamate by the secondary chloride.[]

Data Analysis: 13C NMR Chemical Shifts

The following data represents the diagnostic chemical shifts in CDCl₃ (referenced to 77.16 ppm).

Table 1: Diagnostic 13C NMR Shifts of tert-Butyl N-(2-chloropropyl)carbamate[1]

Carbon Assignment	Chemical Shift (δ, ppm)	Multiplicity	Diagnostic Feature
C=O[] (Carbamate)	155.8	s	Characteristic Boc carbonyl.
C-Cl (Methine)	57.2	d	Key Signal. Downfield shift due to secondary Cl.[]
C-N (Methylene)	47.5	t	Adjacent to N, beta to Cl.
C(CH₃)₃ (Quaternary)	79.6	s	Characteristic Boc tertiary carbon.
CH₃ (Propyl)	23.4	q	Key Signal. Upfield of t-Bu, doublet in 1H-coupled mode.
C(CH₃)₃ (t-Bu)	28.4	q	Intense signal (3 equivalent carbons).[]

Note: Values are consistent with standard increment analysis for secondary alkyl chlorides and Boc-protected amines [1, 2].

Comparative Performance: Target vs. Regioisomer

The primary "performance" metric for this intermediate is structural purity .[] The table below contrasts the target molecule with its regioisomer, which often co-generates during scale-up.

Table 2: Spectral Distinction Guide

Feature	Target Product (2-chloropropyl)	Regioisomer (1-chloropropan-2-yl)	Causality & Explanation
Methyl Shift	~23.4 ppm	~19.1 ppm	In the target, the methyl is attached to a Cl-bearing carbon (deshielding).[] In the isomer, it is on an N-bearing carbon (less deshielding).
Chlorinated Carbon	~57 ppm (CH)	~48 ppm (CH₂)	Secondary chlorides (Target) appear downfield of primary chlorides (Isomer).
Aminated Carbon	~47 ppm (CH₂)	~49 ppm (CH)	The methine C-N (Isomer) is slightly downfield of the methylene C-N (Target) due to substitution.

Self-Validating Check[1]

• If your Methyl peak is < 20 ppm: You have predominantly formed the Regioisomer (rearrangement product).

• If your Methyl peak is > 22 ppm: You have the Target (retention/inversion at C2).

Mechanism & Pathway Visualization

The following diagram illustrates the divergence point where the aziridinium intermediate dictates the product ratio. Controlling temperature and solvent polarity can influence the path, but NMR is required to verify the outcome.

Figure 1: Divergent synthesis pathway via aziridinium ion. Path A yields the target; Path B yields the regioisomer.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[] J. Org.[][3] Chem.1997 , 62, 7512–7515.[] Link

• Pretsch, E.; Bühlmann, P.; Badertscher, M.Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag: Berlin, 2009. (Standard reference for increment-based shift prediction).

• Doc Brown's Chemistry. "13C NMR spectrum of 2-chloropropane." (Provides baseline data for the 2-chloropropyl moiety: CH-Cl at 55.6 ppm, CH3 at 26.5 ppm). Link

• ChemicalBook. "tert-Butyl carbamate 13C NMR spectrum." (Provides baseline data for the Boc group: C=O at 152-155 ppm, t-Bu at 28/80 ppm). Link

Sources

• 2. derpharmachemica.com [derpharmachemica.com]
• 3. scs.illinois.edu [scs.illinois.edu]

A Comparative Guide to the Leaving Group Ability of Boc-2-chloropropylamine vs. Boc-2-bromopropylamine

Introduction: The Critical Role of the Leaving Group in S"N2 Reactions

For researchers engaged in the synthesis of complex molecules, particularly in the fields of medicinal chemistry and drug development, mastering the nuances of nucleophilic substitution reactions is paramount. The bimolecular nucleophilic substitution (S"N2) reaction is a cornerstone of organic synthesis, enabling the precise formation of carbon-heteroatom and carbon-carbon bonds. The efficiency and rate of an S"N2 reaction are governed by several factors, including the nucleophile's strength, solvent polarity, and steric hindrance at the reaction center. However, one of the most decisive factors is the "leaving group"—the moiety that detaches from the substrate, taking a pair of electrons with it.

A good leaving group must be able to stabilize the negative charge it acquires upon departure. This guide provides an in-depth, experimentally grounded comparison of the leaving group abilities of chloride and bromide in the context of a specific and synthetically relevant transformation: the intramolecular cyclization of N-Boc-2-halopropylamines to form N-Boc-2-methylaziridine. This reaction serves as an ideal model system to directly probe the kinetic differences imparted by these two common halogen leaving groups.

Theoretical Framework: Why Bromide is an Inherently Superior Leaving Group

The efficacy of a leaving group is fundamentally linked to its stability as an independent, anionic species. A more stable anion is a weaker base, and a key principle of nucleophilic substitution is that weaker bases are better leaving groups . This can be rationalized through several interconnected physicochemical properties:

• Basicity and Conjugate Acid Strength: The most reliable predictor of leaving group ability is the pK"a of the leaving group's conjugate acid. A strong acid has a very stable (and thus very weak) conjugate base. The conjugate acid of bromide is hydrobromic acid (HBr), a very strong acid with a pK"a of approximately -9. In contrast, the conjugate acid of chloride is hydrochloric acid (HCl), which, while also a strong acid, is significantly weaker, with a pK"a of about -7. The lower pK"a of HBr indicates that bromide (Br⁻) is a weaker base and a more stable anion than chloride (Cl⁻), making it a better leaving group.

• Polarizability and Ion Size: The bromide ion is larger than the chloride ion. This larger size means its negative charge is distributed over a greater volume, an effect known as polarizability. This charge dispersal leads to a more stable, "softer" anion compared to the smaller, "harder" chloride ion, where the charge is more concentrated. This enhanced stability translates directly to better leaving group ability.

• Carbon-Halogen (C-X) Bond Strength: The C-Br bond is weaker and longer than the C-Cl bond. The approximate bond dissociation energies are ~285 kJ/mol for a typical C-Br bond and ~340 kJ/mol for a C-Cl bond. In the transition state of an S"N2 reaction, the C-X bond is partially broken. A weaker bond requires less energy to break, thus lowering the activation energy (ΔG‡) of the reaction and increasing the reaction rate.

Based on this established chemical theory, the universally accepted trend for halide leaving group ability in S"N2 reactions is:

I⁻ > Br⁻ > Cl⁻ > F⁻

Therefore, we can confidently predict that Boc-2-bromopropylamine will undergo intramolecular S"N2 cyclization significantly faster than Boc-2-chloropropylamine.

Comparative Analysis: Intramolecular Cyclization to N-Boc-2-methylaziridine

The most direct comparison of the leaving group ability in Boc-2-chloropropylamine and Boc-2-bromopropylamine involves a reaction where the leaving group's departure is the rate-determining step. The base-mediated intramolecular S"N2 cyclization to form N-Boc-2-methylaziridine is a perfect case study.

Aziridines are valuable, high-strain three-membered heterocyclic building blocks in organic synthesis.[1] Their synthesis via the cyclization of vicinal haloamines is a classic and efficient method.[1][2][3] In the case of an N-Boc protected substrate, the nitrogen of the carbamate is not sufficiently nucleophilic to displace the halide on its own due to the delocalization of its lone pair into the carbonyl group. However, deprotonation with a strong, non-nucleophilic base (such as sodium hydride, NaH) generates a highly nucleophilic carbamate anion, which can readily attack the adjacent carbon, displacing the halide and forming the aziridine ring.

dot digraph "Aziridine_Formation" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=none, fontname="Arial", fontsize=12];

// Reactant reactant [label=<

Boc-NH CH-CH₃

|

CH₂-X

Boc-2-halopropylamine (X = Cl, Br)

>];

// Base base [label="NaH"];

// Intermediate intermediate [label=<

Boc-N⁻ Na⁺ CH-CH₃

|

CH₂-X

Deprotonated Intermediate

>];

// Product product [label=<

CH-CH₃

/

Boc-N --CH₂

N-Boc-2-methylaziridine

>];

// Leaving Group leaving_group [label="NaX"];

// Edges reactant -> intermediate [label=" (Deprotonation)"]; intermediate -> product [label=N2(Rate-determining step)>]; product -> leaving_group [style=invis]; // for positioning

// Edge from intermediate to leaving group edge [style=invis]; intermediate -> leaving_group [label=" +"];

{rank=same; reactant; base;} {rank=same; product; leaving_group;} } Figure 1. Base-mediated intramolecular cyclization of Boc-2-halopropylamine.

The rate of this reaction is directly dependent on the facility with which the C-X bond is broken. Consequently, we expect the formation of N-Boc-2-methylaziridine from the bromo- precursor to be substantially faster than from the chloro- precursor.

Experimental Validation: A Guide to Kinetic Analysis

To quantify the difference in leaving group ability, a comparative kinetic study is the most rigorous approach. The following protocols outline a self-validating experimental design for synthesizing the necessary precursors and comparing their cyclization rates.

Protocol 1: Synthesis of Boc-2-halopropylamine Substrates

The chloro- and bromo- substrates can be synthesized from the common, commercially available starting material, N-Boc-L-alaninol.[4][5]

Step-by-step Methodology (for Boc-2-chloropropylamine):

• Tosylation: Dissolve N-Boc-L-alaninol (1.0 eq) in dichloromethane (DCM, ~0.2 M). Cool the solution to 0 °C in an ice bath.

• Add pyridine (1.5 eq) followed by the portion-wise addition of p-toluenesulfonyl chloride (TsCl, 1.2 eq).

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, stirring for an additional 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Separate the organic layer, wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude tosylate is often used directly in the next step without further purification.

• Halogenation: Dissolve the crude N-Boc-L-alaninol tosylate in dimethylformamide (DMF, ~0.3 M).

• Add lithium chloride (LiCl, 3.0 eq) and heat the mixture to 60 °C.

• Stir the reaction at 60 °C for 8-12 hours, monitoring by TLC.

• Workup: Cool the reaction to room temperature and pour into a separatory funnel containing water and diethyl ether. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine (3x) to remove DMF, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield pure Boc-2-chloropropylamine.

Note: To synthesize Boc-2-bromopropylamine , simply substitute lithium bromide (LiBr) for lithium chloride in Step 7.

Protocol 2: Kinetic Comparison of Aziridine Formation

This protocol is designed to be run in parallel for both the chloro- and bromo- substrates to ensure identical reaction conditions.

Step-by-step Methodology:

• Setup: In two separate, oven-dried flasks under a nitrogen atmosphere, prepare solutions of Boc-2-chloropropylamine (0.1 M) and Boc-2-bromopropylamine (0.1 M) in anhydrous DMF. Add an internal standard (e.g., 1,3,5-trimethoxybenzene) to each flask.

• Initiation: Cool both flasks to 0 °C. To each flask, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in a single portion. Caution: NaH reacts violently with water and generates flammable H₂ gas.

• Sampling: Immediately after adding the base (t=0), and at regular intervals (e.g., 5, 15, 30, 60, 120, and 240 minutes), withdraw an aliquot (~0.1 mL) from each reaction mixture.

• Quenching: Immediately quench each aliquot by adding it to a vial containing a saturated aqueous solution of NH₄Cl (~0.5 mL) and diethyl ether (~0.5 mL). Vortex thoroughly.

• Analysis: Analyze the organic layer of each quenched sample by Gas Chromatography-Mass Spectrometry (GC-MS).

• Data Processing: For each time point, determine the relative peak areas of the starting material and the aziridine product, normalized against the internal standard. Calculate the concentration of the remaining starting material at each time point.

• Kinetic Plot: For each substrate, plot the natural logarithm of the starting material concentration (ln[Substrate]) versus time (t). The slope of the resulting line will be equal to the negative of the pseudo-first-order rate constant (-k).

Data Summary and Expected Results

The experimental data can be effectively summarized in a table that connects theoretical properties to the experimentally determined reaction rates.

Property	Boc-2-chloropropylamine	Boc-2-bromopropylamine	Reference
Leaving Group	Chloride (Cl⁻)	Bromide (Br⁻)
pK"a of Conjugate Acid (HX)	~ -7	~ -9
C-X Bond Dissociation Energy	~340 kJ/mol	~285 kJ/mol
Relative Rate Constant (k)	k"Cl	k"Br	(Experimentally Determined)
Expected Rate Ratio (k"Br / k"Cl)	-	>> 1

The primary outcome of this experiment will be the quantitative confirmation that k"Br is significantly greater than k"Cl . While the exact ratio depends on the precise reaction conditions, rate enhancements of 50- to 100-fold or even greater are commonly observed when substituting bromide for chloride as a leaving group in S"N2 reactions.

Conclusion and Practical Implications

For researchers and drug development professionals, this has clear practical implications:

• Efficiency: When synthesizing N-Boc-2-methylaziridine or related structures, choosing the bromo- derivative as the precursor will lead to faster reaction times, potentially allowing for milder reaction conditions (e.g., lower temperatures).

• Yield: Faster, cleaner reactions often translate to higher yields and fewer side products, simplifying purification and improving overall process efficiency.

• Cost-Benefit Analysis: While bromo- reagents can sometimes be more expensive than their chloro- counterparts, the significant increase in reaction efficiency can often offset the initial cost through savings in time, energy, and purification expenses.

This guide demonstrates that a fundamental understanding of chemical principles, such as leaving group ability, is essential for the rational design and optimization of synthetic routes in a modern research environment.

References

• Chemistry Steps. (2025, November 13). Reactivity of Alkyl Halides in SN2 Reactions. Retrieved from [Link]

• KPU Pressbooks. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I. Retrieved from [Link]

• Master Organic Chemistry. (2011, April 12). What Makes A Good Leaving Group? Retrieved from [Link]

• ResearchGate. (2026, January 13). Intramolecular cyclization of N‐Boc derivatives. Retrieved from [Link]

• Wikipedia. Aziridine. Retrieved from [Link]

• Organic Chemistry Portal. Aziridine synthesis by ring closure reaction. Retrieved from [Link]

• ResearchGate. (2026, January 13). Synthesis of aziridines from enamines and haloamines. Retrieved from [Link]

Sources

• 1. Aziridines - Wikipedia [en.wikipedia.org]
• 2. Aziridine synthesis by ring closure reaction [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [wap.guidechem.com]
• 5. N-Boc-L-alaninol | 79069-13-9 [chemicalbook.com]

Benchmarking C8H16ClNO2: Ethyl Isonipecotate Hydrochloride

Comparative Guide to Purity Verification, Stability, and Synthetic Utility

Executive Summary

Ethyl Isonipecotate Hydrochloride (

; MW: 193.67 g/mol ) is a critical piperidine building block used extensively in the synthesis of muscarinic agonists, fentanyl derivatives (strictly regulated), and diverse GPCR ligands.[1][2][3][4]

While High-Performance Liquid Chromatography (HPLC) is the industry standard for organic purity, it often fails to detect inorganic contaminants or stoichiometric imbalances in salt formation. For

, Elemental Analysis (EA) combined with potentiometric titration provides the only definitive validation of the salt's stoichiometric integrity (HCl:Base ratio).

This guide compares the performance of the Ethyl-HCl form against its methyl analogue and free base alternatives, supported by rigorous analytical protocols.

Part 1: Comparative Analysis

1.1 Stoichiometric Validation: Theoretical vs. Experimental

The following table benchmarks the theoretical elemental composition of

against a high-quality "Reference Standard" batch and a "Failed" batch (likely hygroscopic or solvated).

Table 1: Elemental Composition Benchmarks

Element	Theoretical %	Reference Batch (Acceptable)	Failed Batch (Flagged)	Diagnosis of Failure
Carbon (C)	49.61%	49.55% ( -0.06)	47.80% ( -1.81)	Significant deviation indicates presence of non-carbon impurities (likely water or excess inorganic salt).
Hydrogen (H)	8.33%	8.35% ( +0.02)	8.90% ( +0.57)	High H% suggests hydration ( ) or trapped solvent (e.g., EtOH).
Nitrogen (N)	7.23%	7.21% ( -0.02)	6.95% ( -0.28)	Lower N% confirms dilution of the active pharmaceutical ingredient (API) mass.
Chlorine (Cl)	18.31%	18.25% ( -0.06)	19.50% ( +1.19)	High Cl% indicates excess HCl (dihydrochloride formation) or inorganic chloride contamination.

Expert Insight: A deviation of >0.4% in Carbon is the standard rejection threshold in medicinal chemistry. The "Failed Batch" profile above is characteristic of a sample that was not dried to constant weight, retaining moisture that skews the C/N ratio.

1.2 Product Form Performance Comparison

Why choose Ethyl Isonipecotate HCl (

) over its alternatives?

Table 2: Stability and Utility Comparison

Feature	Ethyl Isonipecotate HCl ( )	Methyl Isonipecotate HCl ( )	Ethyl Isonipecotate (Free Base)
Physical State	Crystalline Solid	Crystalline Solid	Liquid / Oil
Hygroscopicity	Moderate	High	Low (but absorbs )
Hydrolysis Rate	Optimal: Stable in storage; reactive under forcing conditions.	High: Prone to premature hydrolysis to the acid form in moist air.	N/A: Stable, but oxidizes (N-oxide formation).
Weighing Precision	High (Non-volatile solid)	Moderate (Often sticky/clumpy)	Low (Liquid requires syringe/density calc).
Synthetic Utility	Preferred for library synthesis where lipophilicity aids extraction.	Preferred only when atom economy is the sole driver.	Used when base-sensitive substrates are present.

Part 2: Experimental Protocols

2.1 Protocol A: Automated CHN Combustion Analysis

Objective: Determine mass percentage of C, H, and N to validate organic purity.[5][6]

Reagents & Equipment:

• Analyzer: Elementar vario EL cube or PerkinElmer 2400 Series II.

• Carrier Gas: Helium (99.999%).

• Combustion Gas: Oxygen (99.995%).

• Standard: Acetanilide (C=71.09%, H=6.71%, N=10.36%).

Step-by-Step Workflow:

• Calibration: Run 3 blanks (empty tin capsules) followed by 3 K-factors (Acetanilide standards, 1.5–2.5 mg). Ensure K-factor RSD < 0.1%.

• Sample Prep: Accurately weigh 2.0 ± 0.2 mg of dried

  into a tin capsule. Crucial: Fold the capsule tightly to exclude atmospheric nitrogen.

• Combustion: Inject sample into the combustion tube (Temp: 1150°C).

  • Mechanism: Sample

    .

  • Reduction:

    over Copper at 850°C. Halogens are trapped by silver wool.

• Detection: Gases are separated via TPD (Temperature Programmed Desorption) and detected by TCD (Thermal Conductivity Detector).[6]

• Validation: Result is acceptable if

  .

2.2 Protocol B: Potentiometric Titration for Chloride

Objective: Quantify the counter-ion to confirm the mono-hydrochloride salt form (

).

Reagents:

• Titrant: 0.1 N Silver Nitrate (

  ).

• Solvent: 50 mL Deionized Water + 1 mL

  (to prevent carbonate interference).

• Electrode: Silver/Silver Chloride (Ag/AgCl) combination electrode.[3]

Step-by-Step Workflow:

• Dissolution: Dissolve ~100 mg of sample (accurately weighed) in the acidified solvent.

• Titration: Titrate with 0.1 N

  using a dynamic dosing algorithm (dosing slows near the inflection point).

• Calculation:

• Stoichiometry Check: Calculate the molar ratio of Cl to the parent molecule. It must range between 0.98 – 1.02.

Part 3: Visualization of Logic & Stability

Diagram 1: Quality Control Decision Tree

This logic flow illustrates when to prioritize Elemental Analysis over NMR.

Caption: QC workflow prioritizing EA for salt validation after organic purity is confirmed via NMR.

Diagram 2: Stability & Hydrolysis Pathways

Comparison of the Ethyl vs. Methyl ester stability risks.

Caption: The ethyl ester offers superior resistance to hydrolysis compared to the methyl analogue due to steric hindrance.

References

• National Institutes of Health (NIH) - PubChem. Ethyl Isonipecotate Hydrochloride Compound Summary. Available at: [Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. sips.org.in [sips.org.in]
• 4. 30525-89-4 CAS MSDS (Paraformaldehyde) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Elemental Analysis – Technical Resources – Dept. of Pharmaceutical and Pharmacological Sciences Unipd [techresources.dsfarm.unipd.it]

A Senior Application Scientist’s Guide to Purity Validation of Boc-2-chloropropylamine: An HPLC-Centric Comparative Analysis

Introduction: The Critical Role of Purity in Synthetic Building Blocks

In the landscape of pharmaceutical development and complex organic synthesis, the quality of starting materials is not merely a parameter—it is the foundation upon which the entire synthetic route is built. Bifunctional building blocks like tert-butyl-(2-chloropropyl)carbamate (Boc-2-chloropropylamine) are invaluable for introducing protected amine and reactive alkyl halide functionalities. However, the presence of even trace impurities can have cascading effects, leading to unforeseen side reactions, compromised yields, and challenges in final product purification.

This guide provides an in-depth, experience-driven comparison of analytical methodologies for validating the purity of Boc-2-chloropropylamine. While we will focus on a robust High-Performance Liquid Chromatography (HPLC) method as the primary workhorse for quality control, we will also objectively compare its performance against other powerful techniques, including Gas Chromatography-Mass Spectrometry (GC-MS), Quantitative Nuclear Magnetic Resonance (qNMR), and Liquid Chromatography-Mass Spectrometry (LC-MS). Our objective is to equip researchers and drug development professionals with the rationale to select the most appropriate analytical tool for their specific needs, from routine batch release to in-depth impurity profiling.

Part 1: Understanding the Analyte and Its Impurity Profile

A robust analytical method is born from a deep understanding of the target molecule and its potential contaminants. Boc-2-chloropropylamine is typically synthesized by reacting 2-chloropropylamine with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.[1] This synthetic route informs our initial assessment of potential process-related impurities. Furthermore, the inherent chemical nature of the molecule—a carbamate with a secondary alkyl chloride—dictates its potential degradation pathways.[][3]

Potential Impurities:

• Starting Materials: Unreacted 2-chloropropylamine.

• Reagent-Related: Residual di-tert-butyl dicarbonate (Boc₂O) or its byproduct, tert-butanol.

• Process-Related Side Products:

  • Di-Boc Adduct: Over-reaction leading to the formation of a di-Boc protected species on the amine.

  • Isomeric Impurities: Contamination from the isomeric starting material, 1-chloropropylamine, leading to Boc-1-chloropropylamine.

• Degradation Products:

  • Hydrolysis: Cleavage of the Boc group under acidic conditions to yield 2-chloropropylamine.[][4]

  • Oxidative Degradation: Various oxidative pathways can affect both the alkyl chain and the carbamate linkage.[][5]

  • Elimination: Base-catalyzed elimination of HCl to form the corresponding Boc-allylamine.

Caption: Key chemical structures in the purity analysis of Boc-2-chloropropylamine.

Part 2: The Workhorse Method: Reversed-Phase HPLC with UV Detection

For routine quality control, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection offers an optimal balance of resolution, sensitivity, and robustness. The separation is based on the differential partitioning of the analyte and its impurities between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.[6]

Rationale Behind Method Parameters

• Column: A C18 column is the industry standard for separating moderately polar compounds like Boc-2-chloropropylamine. The long alkyl chains provide sufficient hydrophobicity to retain the analyte while allowing for effective separation from both more polar (e.g., free amine) and less polar (e.g., di-Boc adduct) impurities.

• Mobile Phase: A gradient of water and acetonitrile is used to elute a range of compounds with varying polarities. Acetonitrile is chosen for its low UV cutoff and viscosity.

• Additive (Trifluoroacetic Acid - TFA): The addition of 0.1% TFA is crucial. It serves two purposes:

  • pH Control: It maintains a low pH (~2), ensuring that any residual basic amine impurities are protonated, leading to sharp, symmetrical peak shapes.

  • Ion Pairing: TFA can act as an ion-pairing agent, improving the retention of highly polar, protonated species.

• Detection: The carbamate functional group has a UV absorbance maximum at a low wavelength. Therefore, detection at ~210 nm provides the necessary sensitivity for both the parent compound and related impurities.

Experimental Protocol: HPLC-UV Purity Assay

Caption: Workflow for HPLC-UV analysis of Boc-2-chloropropylamine.

1. Instrumentation and Consumables:

• HPLC system with a gradient pump, autosampler, column thermostat, and UV/Vis detector.

• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile, water, and trifluoroacetic acid (TFA).

2. Chromatographic Conditions:

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	5% B to 95% B over 20 min
Hold at 95% B for 5 min
Return to 5% B over 1 min
Equilibrate at 5% B for 4 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Sample Concentration	1.0 mg/mL in Acetonitrile

3. Method Validation (Self-Validating System): A trustworthy protocol must be validated according to ICH guidelines.

Validation Parameter	Purpose	Example Acceptance Criteria
Specificity	Ensure the method can resolve the main peak from impurities and degradants.	Peak purity analysis (via DAD) > 0.998. Baseline resolution between known impurities.
Linearity	Confirm a direct relationship between concentration and detector response.	R² > 0.999 over a range of 0.1-1.5 mg/mL.
Accuracy	Measure the closeness of the test results to the true value.	98.0% - 102.0% recovery from spiked samples.
Precision	Assess the method's repeatability and intermediate precision.	%RSD < 1.0% for main peak area (n=6).
Limit of Quantitation (LOQ)	Determine the lowest concentration that can be reliably quantified.	Signal-to-Noise ratio ≥ 10.

Part 3: Comparative Analysis with Alternative Methodologies

While HPLC-UV is excellent for routine QC, other techniques offer distinct advantages for specific analytical challenges like unknown impurity identification or primary standard characterization.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of HPLC with the definitive identification capabilities of mass spectrometry.[6][7]

• Principle: After separation on the HPLC, the eluent is ionized (e.g., via Electrospray Ionization - ESI), and the mass-to-charge ratio (m/z) of the ions is measured. This provides molecular weight information for each peak.

• Advantages:

  • Unambiguous Identification: Directly confirms the molecular weight of impurities, which is invaluable for identifying unknown peaks.[][8]

  • High Sensitivity & Specificity: Superior to UV detection, allowing for the detection and identification of trace-level impurities.[]

• Disadvantages:

  • Complexity & Cost: Instrumentation is significantly more expensive and requires more specialized expertise to operate and maintain.

  • Quantitation Challenges: Response factors can vary significantly between compounds, making accurate quantitation without specific standards more complex than with UV detection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a powerful technique for analyzing volatile and semi-volatile compounds.[10]

• Principle: The sample is vaporized in a hot injector and separated in a capillary column based on its boiling point and interaction with the stationary phase.

• Advantages:

  • Excellent for Volatiles: Ideal for detecting residual solvents from the synthesis.

  • High Resolution: Capillary GC columns offer exceptional separating power.

• Disadvantages:

  • Thermal Lability: The primary drawback for this analyte. The Boc protecting group is known to be thermally labile and can degrade in a hot GC inlet, providing an inaccurate purity profile.[6] This makes GC-MS unsuitable for the primary purity assay of the intact molecule but useful for specific impurity analyses (e.g., solvents).

Quantitative NMR (qNMR)

qNMR is a primary ratio method that can determine the purity of a substance by comparing the integral of an analyte's resonance to that of a certified internal standard.

• Principle: The area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal. By adding a known amount of a high-purity internal standard, the absolute quantity of the analyte can be determined without needing a reference standard of the analyte itself.

• Advantages:

  • Primary Method: Does not require a pre-synthesized standard of the analyte for quantitation.

  • Structural Information: Provides definitive structural confirmation of the main component and any visible impurities.

• Disadvantages:

  • Lower Sensitivity: Significantly less sensitive than chromatographic methods, making it unsuitable for trace impurity detection (<0.1%).

  • Peak Overlap: Signal overlap in complex mixtures can make accurate integration challenging.

Summary Comparison of Analytical Techniques

Feature	HPLC-UV	LC-MS	GC-MS	qNMR
Primary Use Case	Routine QC, Purity Assay	Impurity ID, Degradant Profiling	Residual Solvents, Volatiles	Absolute Purity, Standard Characterization
Specificity	Good (Chromatographic)	Excellent (Mass & Retention Time)	Good (but analyte may degrade)	Excellent (Structural)
Sensitivity	High	Very High	Very High (especially with ECD for halogens[11])	Low
Quantitation	Excellent (with standard)	Semi-Quantitative (without standards)	Good (with standard)	Excellent (Primary Method)
Analyte Lability	Low Risk	Low Risk	High Risk (Thermal Degradation)	No Risk
Cost & Complexity	Moderate	High	Moderate	High
Recommendation	Primary recommended method for routine purity validation.	Best method for identifying unknown impurities.	Recommended only for volatile impurity analysis.	Gold standard for certifying reference materials.

Conclusion and Final Recommendation

For the comprehensive purity validation of Boc-2-chloropropylamine, a multi-faceted approach is often required, but it should be centered around a robust RP-HPLC-UV method . This technique provides the optimal blend of performance, reliability, and cost-effectiveness for routine quality control and batch release testing in both research and manufacturing environments. The detailed protocol provided in this guide serves as a validated, trustworthy starting point for implementation.

When unknown impurities are detected or a deeper investigation into degradation pathways is necessary, LC-MS is the indispensable tool for structural elucidation. While qNMR serves a critical role in the absolute characterization of reference standards and GC-MS is useful for solvent analysis, neither can replace HPLC for a comprehensive assessment of process-related and degradation impurities of the intact molecule. By understanding the strengths and limitations of each technique, scientists can confidently ensure the quality and integrity of this vital synthetic building block.

References

• Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. PubMed.
• Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection.
• HPLC Analysis for Purity Assessment of N-Boc-aminomethanol: A Compar
• Elucidation of the Presence and Location of t-Boc Protecting Groups in Amines and Dipeptides Using On-Column H/D Exchange HPLC/ESI/MS. CORE.
• Performance of the Wet Oxidation Unit of the HPLC Isotope Ratio Mass Spectrometry System for Halogenated Compounds.
• Advances in the Analysis of Persistent Halogenated Organic Compounds. Semantics Scholar.
• Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS. Journal of the American Society for Mass Spectrometry.
• Deprotection of the Boc-protected amine. "[a]" All DNA samples were...
• N-Boc-3-Chloropropylamine | Building Block | RUO. Benchchem.
• N-Boc-3-Chloropropylamine | CAS 116861-31-5. Chemical-Suppliers.
• N-Boc-3-Chloropropylamine | C8H16ClNO2 | CID 10932310. PubChem.
• First Specific Analytical Method for Quantification of Halide Ions by UHPLC-MS Using Reverse Phase Chrom
• A Guide to the Analysis of Halogenated Environmental Pollutants Using Electron Capture Detection. Restek.
• Novel Route of Synthesis of Some Trientine Impurities and Their Characteriz
• Degradation Product Analysis Services. BOC Sciences.
• N-Boc-2-chloroethylamine | 71999-74-1. Sigma-Aldrich.
• N-Boc-2-chloroethylamine | C7H14ClNO2 | CID 3795708. PubChem, NIH.
• Boc-Protected Amino Groups. Organic Chemistry Portal.
• Characterization of Two Novel Propachlor Degradation Pathways in Two Species of Soil Bacteria. PMC.
• Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). PubMed.
• Impurity Identific
• Reference Compound Synthesis Services. BOC Sciences.
• Investigation into the Decomposition Pathways of an Acetal-Based Plasticizer. PubMed.

Sources

• 1. N-Boc-3-Chloropropylamine | Building Block | RUO [benchchem.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. Investigation into the Decomposition Pathways of an Acetal-Based Plasticizer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Elucidation of the presence and location of t-Boc protecting groups in amines and dipeptides using on-column H/D exchange HPLC/ESI/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. gcms.cz [gcms.cz]

Safety & Regulatory Compliance

tert-butyl N-(2-chloropropyl)carbamate proper disposal procedures

Executive Summary: Immediate Action Required

Do not dispose of this compound in standard organic waste streams.

tert-butyl N-(2-chloropropyl)carbamate is a Halogenated Organic compound. It poses two distinct latent hazards in a waste management context:

• Alkylating Potential: The 2-chloropropyl moiety acts as an alkylating agent, necessitating handling as a potential mutagen/carcinogen.[1]

• Pressure Generation: The tert-butyloxycarbonyl (Boc) protecting group is acid-labile. If mixed with acidic waste streams, it will decompose to release isobutylene gas and carbon dioxide, causing rapid pressurization and potential rupture of waste containers.[1]

Disposal Classification: High-BTU Incineration (Halogenated Stream).

Chemical Profile & Hazard Characterization

Before handling, you must understand the "Why" behind the disposal logic.[1] This compound is not just "organic waste"; it is a functionalized intermediate with specific reactivities.

Property	Specification	Operational Implication
Functional Groups	Alkyl Chloride, Carbamate (Boc)	Requires incineration with acid gas scrubbing (for HCl).[1]
Physical State	Solid or Viscous Liquid (Purity dependent)	If solid, dissolve in minimal compatible solvent (e.g., DCM) or dispose as solid hazardous waste.[1]
Stability	Acid-Sensitive	CRITICAL: Incompatible with strong acids (HCl, TFA, H₂SO₄).[1]
Combustion Products	NOx, HCl, CO, CO₂	Must not be burned in open-pit or low-temp incinerators.[1]
RCRA Status	Characteristic (Ignitable/Toxic)	Likely D001 (Ignitable) and D003 (Reactive - Gas Generation).

Critical Segregation Protocol (The "Self-Validating" System)

The most common failure mode in disposing of Boc-protected amines is accidental deprotection in the waste drum .

• The Mechanism:

• The Risk: A standard 4L waste bottle can explode if even a small amount of acidic waste (e.g., from a separate workup) is added to a container holding this carbamate.[1]

Rule: Establish a "Neutral/Basic Halogenated" waste stream. Verify pH of the receiving container is

before addition.

Visualizing the Segregation Logic

Figure 1: Decision matrix for preventing pressure accidents during disposal.

Step-by-Step Disposal Workflow

This protocol assumes you are in a standard research laboratory environment.

Phase 1: Preparation

• PPE: Wear nitrile gloves (double-gloving recommended due to alkyl chloride permeability), lab coat, and safety glasses.[1]

• Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Ensure the cap is vented if available, though strict pH control negates the absolute need for venting.[1]

• Labeling: Pre-write the hazardous waste tag.

  • Constituents: tert-butyl N-(2-chloropropyl)carbamate, Dichloromethane (if dissolved).[1]

  • Hazard Checkboxes: Toxic, Flammable, Halogenated.[1]

Phase 2: Transfer

• If Solid:

  • Place the solid directly into a dedicated wide-mouth jar for solid hazardous waste.

  • Alternative: If the quantity is small (<5g) and you lack a solid waste stream, dissolve in a minimal amount of Dichloromethane (DCM) or Ethyl Acetate and treat as liquid waste.[1]

• If Liquid (Reaction Mixture):

  • Quench Check: Ensure no active reagents (e.g., unreacted thionyl chloride or bases) remain.[1]

  • pH Check: Dip a pH strip into your waste solution. If acidic, neutralize with saturated Sodium Bicarbonate (

    ) until bubbling ceases.[1]

  • Pour: Transfer to the Halogenated waste container.

• Rinsing: Rinse the original flask with acetone or DCM. Add the rinsate to the same halogenated waste container.

Phase 3: Hand-off

• Seal: Close the container tightly (do not over-torque).

• Secondary Containment: Place the bottle in a secondary bin to capture leaks.

• Request Pickup: Contact your EHS (Environmental Health & Safety) department immediately. Do not let halogenated alkylating agents accumulate in the lab.

Regulatory Framework (RCRA Compliance)

In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory.[1]

Regulation	Classification	Reason
40 CFR § 261.31	F-List (F001/F002)	Only applies if spent halogenated solvents (DCM, Chloroform) are present in the mixture.[1]
40 CFR § 261.21	D001 (Ignitable)	If the waste liquid has a flash point < 60°C (140°F).[2]
40 CFR § 261.24	D043 (Vinyl Chloride)	Note:[1][3] While this specific compound is not vinyl chloride, thermal decomposition of chloro-propyl chains can theoretically yield vinyl chloride-like emissions, mandating strict incineration protocols.[1]
Best Practice	Halogenated Organic	Segregating halogens prevents the contamination of non-halogenated fuel blending programs, which are cheaper but legally restricted for this compound.[1]

The Disposal Pathway

Figure 2: The "Cradle-to-Grave" lifecycle of the halogenated waste.

Emergency Contingencies

• Spill (Liquid):

  • Evacuate the immediate area.[4][5][6][7]

  • Don proper PPE (including respiratory protection if ventilation is poor).[5][8]

  • Cover spill with an absorbent pad or vermiculite.

  • Scoop into a sealable bag/bucket. Label as "Hazardous Waste - Debris containing Halogenated Organics."

• Exposure (Skin):

  • Wash immediately with soap and water for 15 minutes.

  • Why: Alkyl chlorides can penetrate skin; rapid removal mitigates alkylation of dermal proteins.

  • Seek medical attention.[4][5][6][7][8]

References

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273. Retrieved from [Link][1]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.[1] The National Academies Press. Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.[4] Retrieved from [Link][1]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. Environmental Services [republicservices.com]
• 3. epa.gov [epa.gov]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. tcichemicals.com [tcichemicals.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling tert-butyl N-(2-chloropropyl)carbamate

Introduction: The "Hidden" Hazard

As researchers, we often treat Boc-protected amines as benign intermediates. However, tert-butyl N-(2-chloropropyl)carbamate presents a specific structural alert: it is an alkyl chloride . Unlike simple carbamates, the presence of the chlorine leaving group on the alkyl chain renders this molecule an electrophile.

The Risk Reality:

• Alkylating Potential: Alkyl chlorides can alkylate DNA and proteins. While specific mutagenicity data may be sparse for this exact CAS, the structural homology to other alkylating agents mandates that we treat it as a potential mutagen and sensitizer .

• Lipophilicity: The tert-butyl carbamate (Boc) group significantly increases the molecule's lipophilicity, facilitating rapid skin absorption.

Core Directive: Do not handle this compound on the open bench. All operations must occur within a certified chemical fume hood.

Hazard Profiling & Risk Assessment

Before selecting PPE, we must quantify the risk based on the chemical's state and the operation.

Hazard Class	Risk Description	Critical Control Point
Acute Toxicity	Harmful if swallowed or inhaled.[1] Potential CNS depression if high vapor concentrations are generated (unlikely for this solid/viscous oil, but possible in solution).	Ingestion/Inhalation: Zero-tolerance for open-vessel handling outside the hood.
Skin/Eye Corrosion	Causes serious eye irritation (Category 2A) and skin irritation (Category 2). Potential for allergic dermatitis (sensitization).	Contact: Double-gloving is mandatory to prevent micro-exposure.
Reactivity	Stable under normal conditions. Incompatible with strong acids (e.g., TFA, HCl), which remove the Boc group, releasing the free 2-chloropropylamine—a more volatile and reactive species.	Segregation: Store away from acid streams.

The PPE Matrix

Do not rely on "standard lab rules." Use this matrix to select equipment based on your specific task.

Tier 1: Routine Handling (Synthesis, Weighing, Transfer)

• Hand Protection: Double Nitrile Gloves .

  • Inner Layer: 4 mil Nitrile (Bright color, e.g., orange/purple) to act as a breach indicator.

  • Outer Layer: 5-8 mil Nitrile (Standard Blue/Black).

  • Rationale: Chlorinated alkyls can degrade nitrile over time. The air gap between gloves reduces diffusion rates by orders of magnitude.

• Eye Protection: Chemical Splash Goggles (Indirect Vent).[1]

  • Why not safety glasses? Vapors or micro-droplets of alkylating agents can cause corneal hazing. Glasses do not seal against aerosols.

• Body Protection: Standard cotton lab coat (buttoned to neck) + Long pants + Closed-toe leather/composite shoes.

• Respiratory: None required if working in a functioning Fume Hood.[1]

Tier 2: High Risk (Spill Cleanup, Scale-up >10g)

• Hand Protection: Silver Shield® (Laminate) Gloves worn under Nitrile gloves.

  • Rationale: Laminate gloves offer broad-spectrum resistance to chlorinated hydrocarbons where nitrile fails.

• Respiratory: If spill occurs outside the hood, use a Full-Face Respirator with Organic Vapor (OV) Cartridges .

• Body: Tyvek® Lab Coat or Apron over standard lab coat.

Operational Workflow: The "Safe-Path" Protocol

This workflow ensures containment from storage to reaction vessel.

Figure 1: Decision logic for handling tert-butyl N-(2-chloropropyl)carbamate based on physical state.

Detailed Handling Steps

• Preparation:

  • Place a disposable absorbent pad (pig mat) in the fume hood.

  • Pre-weigh your solvent in the reaction flask. Do not weigh the toxic solid/oil into a dry flask on the open bench.

• Transfer (The Critical Moment):

  • If Solid: Static electricity can cause light powders to "jump." Use an antistatic gun if available. Transfer directly into the pre-weighed solvent to immediately suppress dust.

  • If Liquid: This compound is often viscous. Do not pour. Use a glass syringe with a wide-bore needle. Avoid plastic syringes if possible, as chlorinated compounds can leach plasticizers, contaminating your sample and compromising the syringe barrel.

• Decontamination:

  • Immediately wipe down the exterior of the stock bottle with a Kimwipe dampened with acetone before returning it to storage.

  • Place the used Kimwipe in a solid hazardous waste bag inside the hood.

Waste Disposal & Decontamination[2][3]

The Rule of Segregation: Never mix this waste with Oxidizers (fire risk) or Strong Acids (deprotection risk).

Waste Stream	Composition	Disposal Method
Liquid Waste	Mother liquors, reaction solvents containing the carbamate.	Halogenated Organic Waste . Label clearly: "Contains Alkyl Chloride."
Solid Waste	Contaminated gloves, pipette tips, weighing boats.	Hazardous Solid Waste . Double-bag in clear polyethylene bags.
Spill Cleanup	Absorbent pads saturated with compound.	Treat as Hazardous Solid Waste . Do not throw in regular trash.

Decontamination Solution: For cleaning glassware or bench surfaces, use a surfactant-based cleaner (e.g., Alconox) followed by an acetone rinse. Avoid using strong bases (NaOH) for cleaning unless necessary, as this can induce elimination reactions, potentially creating volatile side products.

Emergency Response

• Skin Contact:

  • Immobilize: Stop working immediately.

  • Peel: Remove gloves (do not touch the outer surface).

  • Wash: Rinse with lukewarm water and soap for 15 minutes. Do not scrub hard, as this abrades the skin barrier and increases absorption.

• Eye Contact:

  • Flush at the eyewash station for 15 minutes . Hold eyelids open.

  • Seek medical attention immediately.[1][2][3][4][5][6] Alkylating agents can cause delayed damage.

• Spill (>5mL/5g):

  • Evacuate the immediate area.[4][5][7]

  • Don Tier 2 PPE (Silver Shield gloves).

  • Cover spill with Vermiculite or spill pads.

  • Collect into a sealable jar. Label "Hazardous Debris: Alkyl Carbamate."

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 272791-90-9. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance (OSHA 3404-11R). Retrieved from [Link]

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• 2. famico.uk [famico.uk]
• 3. fishersci.co.uk [fishersci.co.uk]
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• 7. tcichemicals.com [tcichemicals.com]